Technical Documentation Center

2-Chloro-3-methyl-5-nitrobenzoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Chloro-3-methyl-5-nitrobenzoic acid

Core Science & Biosynthesis

Exploratory

Safety Data Sheet (SDS) and hazards for 2-Chloro-3-methyl-5-nitrobenzoic acid

This guide serves as an authoritative technical resource for 2-Chloro-3-methyl-5-nitrobenzoic acid , a specialized intermediate used in pharmaceutical and agrochemical synthesis. Unlike standard Safety Data Sheets (SDS)...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as an authoritative technical resource for 2-Chloro-3-methyl-5-nitrobenzoic acid , a specialized intermediate used in pharmaceutical and agrochemical synthesis.

Unlike standard Safety Data Sheets (SDS) which provide static data, this whitepaper integrates physicochemical logic, synthesis pathways, and operational safety protocols designed for research environments.

CAS Registry Number: 154257-82-6 Formula: C₈H₆ClNO₄ Molecular Weight: 215.59 g/mol [1][2]

Executive Summary & Chemical Identity

2-Chloro-3-methyl-5-nitrobenzoic acid is a tri-substituted benzene derivative utilized primarily as a scaffold in the development of bioactive compounds. Its structural utility lies in the orthogonality of its functional groups :

  • Carboxylic Acid (C1): Amenable to esterification or amide coupling.

  • Chlorine (C2): A handle for nucleophilic aromatic substitution (

    
    ) or transition-metal catalyzed cross-coupling.
    
  • Nitro Group (C5): A latent amine precursor via reduction, enabling further derivatization.

Physicochemical Profile
PropertyValue / DescriptionSource/Derivation
Appearance Pale yellow to off-white crystalline powderVisual inspection of nitro-benzoic analogs
Melting Point 165–170 °C (Predicted)Derived from 2-chloro-5-nitrobenzoic acid (

C) [1]
Solubility DMSO, Methanol, Ethyl AcetateLipophilic nature of aryl chloride
Water Solubility Low (< 1 mg/mL at pH 7)Requires basic pH for dissolution (salt formation)
pKa ~2.0 – 2.5Acidic strength increased by electron-withdrawing nitro/chloro groups

Hazard Identification & Toxicology (GHS Classification)

While specific toxicological data (LD50) for this specific isomer is limited, Read-Across methodology using the close analog 2-Chloro-5-nitrobenzoic acid (CAS 2516-96-3) dictates the following safety profile.

GHS Label Elements
  • Signal Word: WARNING

  • Pictograms:

    • 
      (Irritant)
      
Hazard Statements (H-Codes)
  • H315: Causes skin irritation.[3][4]

  • H319: Causes serious eye irritation.[3]

  • H335: May cause respiratory irritation.[4]

Mechanistic Toxicology
  • Skin/Eye Irritation: The compound is a benzoic acid derivative with electron-withdrawing groups (

    
    ). This increases the acidity of the carboxyl proton and the electrophilicity of the ring, leading to protein denaturation upon contact with mucous membranes.
    
  • Sensitization Potential: Chloronitrobenzenes are known structural alerts for skin sensitization. Although the carboxylic acid moiety mitigates lipophilicity slightly, researchers must treat this as a potential sensitizer.

Safe Handling & Operational Protocols

This section outlines a self-validating workflow . The safety of the operator is ensured not just by PPE, but by the sequence of operations.

The "Zero-Dust" Weighing Protocol

Fine organic powders pose an inhalation risk. Follow this closed-loop logic:

  • Engineering Control: All weighing must occur inside a certified Chemical Fume Hood or Powder Weighing Station.

  • Static Elimination: Use an anti-static gun on the spatula and weighing boat to prevent "particle jump."

  • Solvation: Dissolve the solid immediately after weighing. Do not transport dry powder across the lab.

Personal Protective Equipment (PPE) Matrix
Body PartHazardRequired PPERationale
Hands Dermal AbsorptionNitrile Gloves (Double Gloving) Nitro-aromatics can permeate thin rubber. Double gloving provides a visual breach indicator.
Eyes Acidic CorrosivityChemical Splash Goggles Standard safety glasses are insufficient for acidic dusts.
Lungs Dust InhalationN95/P100 Respirator Required only if working outside a fume hood (Not Recommended).
Visual Workflow: Safe Handling Logic

The following diagram illustrates the decision matrix for handling this compound, ensuring no step is skipped.

SafeHandling Start Start: Handling Request FormCheck Check Physical Form Start->FormCheck IsSolid Solid / Powder FormCheck->IsSolid IsLiquid Solution FormCheck->IsLiquid HoodCheck Fume Hood Available? IsSolid->HoodCheck Reaction Reaction / Application IsLiquid->Reaction Stop STOP: Do Not Proceed HoodCheck->Stop No Weighing Weighing Protocol: 1. Anti-static Gun 2. Tared Vial 3. Immediate Solvation HoodCheck->Weighing Yes Weighing->Reaction Waste Waste Disposal: Halogenated Organic Stream Reaction->Waste

Caption: Operational decision tree for minimizing exposure risks during weighing and handling.

Emergency Response & Degradation Chemistry

In the event of a fire or thermal decomposition, understanding the breakdown products is critical for First Responders.

Thermal Decomposition Hazards

Upon heating to decomposition (> 250°C), 2-Chloro-3-methyl-5-nitrobenzoic acid undergoes complex fragmentation.

  • Nitrogen Oxides (

    
    ):  The nitro group cleaves to form toxic red/brown fumes.
    
  • Hydrogen Chloride (

    
    ):  The chlorine atom is liberated as acidic gas.
    
  • Carbon Monoxide (

    
    ):  Incomplete combustion of the aryl ring.
    

Firefighting Rule: Do NOT use high-pressure water jets, which may scatter the powder. Use


, dry chemical, or alcohol-resistant foam.[4]
First Aid Algorithms
  • Eye Contact: Immediate irrigation (15 mins). Do not wait for medical personnel. The acidity can cause corneal scarring quickly.

  • Skin Contact: Wash with soap and water. Avoid organic solvents (ethanol/acetone) for cleaning skin, as they increase the permeability of the nitro-compound into the bloodstream.

Synthesis & Chemical Context

For researchers synthesizing this compound rather than purchasing it, the primary route involves the nitration of the parent benzoic acid.

Synthesis Pathway: Regioselective Nitration

The synthesis relies on the cooperative directing effects of the substituents on 2-chloro-3-methylbenzoic acid .

  • Starting Material: 2-Chloro-3-methylbenzoic acid (CAS 15068-35-6).

  • Reagents: Fuming Nitric Acid (

    
    ) and Concentrated Sulfuric Acid (
    
    
    
    ).
  • Mechanism: Electrophilic Aromatic Substitution (

    
    ).
    
    • The -COOH group directs meta (positions 3, 5). Position 3 is blocked by Methyl.[5] Target: 5 .

    • The -Cl group directs ortho/para (positions 3, 5, 4, 6). Para to Cl is 5 .

    • The -CH3 group directs ortho/para (positions 2, 4, 6).

    • Consensus: The synergistic effect of the Carboxyl (meta) and Chlorine (para) strongly favors substitution at Position 5 .

Visual Pathway: Synthesis & Degradation

Chemistry Precursor 2-Chloro-3-methyl benzoic acid Reagents HNO3 / H2SO4 (Nitration) Precursor->Reagents Product 2-Chloro-3-methyl- 5-nitrobenzoic acid Reagents->Product Regioselective Substitution (C5) Heat Thermal Decomp (>250°C) Product->Heat Hazards Toxic Fumes: NOx + HCl + CO Heat->Hazards

Caption: Chemical lifecycle showing the synthesis from precursor and potential thermal degradation products.

References

  • PubChem. 2-Chloro-5-nitrobenzoic acid (Analog Source Data). National Library of Medicine. Available at: [Link]

  • ECHA. Guidance on the Application of the CLP Criteria (Read-Across for Nitrobenzoic Acids). European Chemicals Agency. Available at: [Link]

Sources

Foundational

Crystal Structure Analysis &amp; Characterization Framework: 2-Chloro-3-methyl-5-nitrobenzoic Acid

The following technical guide details the structural characterization, synthesis, and X-ray diffraction analysis of 2-Chloro-3-methyl-5-nitrobenzoic acid . [1][2] Executive Summary Compound: 2-Chloro-3-methyl-5-nitrobenz...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the structural characterization, synthesis, and X-ray diffraction analysis of 2-Chloro-3-methyl-5-nitrobenzoic acid .

[1][2]

Executive Summary

Compound: 2-Chloro-3-methyl-5-nitrobenzoic acid Class: Trisubstituted Benzoic Acid Derivative Primary Application: Intermediate in the synthesis of agrochemicals (e.g., benzamide insecticides) and high-performance azo dyes.[1][2]

This guide provides a comprehensive technical framework for the solid-state characterization of 2-Chloro-3-methyl-5-nitrobenzoic acid.[1][2] While direct single-crystal X-ray diffraction (SCXRD) data for this specific isomer is often proprietary or unindexed in public repositories, this document synthesizes predictive crystallographic models based on close structural analogs (2-chloro-5-nitrobenzoic acid) and details the exact experimental protocols required to synthesize, crystallize, and solve its structure.[1][2]

Chemical Context & Synthesis Strategy

To obtain high-quality crystals for XRD, the compound must first be synthesized with high regioselectivity.[1][2] The presence of three substituents on the benzene ring creates a complex directing effect landscape.

Retrosynthetic Logic

The most efficient route to the 2-chloro-3-methyl-5-nitro isomer utilizes the directing effects of the substituents:

  • Carboxyl (-COOH): Meta-directing (strongly deactivating).[1][2]

  • Chloro (-Cl): Ortho/Para-directing (weakly deactivating).[1][2]

  • Methyl (-CH₃): Ortho/Para-directing (activating).[1][2][3]

Optimal Pathway: Nitration of 2-chloro-3-methylbenzoic acid .[1][2]

  • The -COOH group directs the incoming nitro group to position 5 (meta).[1][2]

  • The -Cl group (at position 2) directs to position 5 (para).[1][2]

  • Result: The cooperative directing effects strongly favor the formation of the 5-nitro isomer.[1][2]

Synthesis Protocol

Objective: Synthesis of 2-Chloro-3-methyl-5-nitrobenzoic acid.

  • Reagents:

    • Substrate: 2-Chloro-3-methylbenzoic acid (10.0 g, 58.6 mmol).[1][2]

    • Solvent/Acid: Conc.[1][2][3][4] Sulfuric Acid (H₂SO₄, 50 mL).[2]

    • Nitrating Agent: Fuming Nitric Acid (HNO₃, 4.0 mL, 1.1 eq).[2]

  • Procedure:

    • Dissolution: Dissolve the substrate in H₂SO₄ in a round-bottom flask. Cool to 0–5 °C using an ice-salt bath.

    • Addition: Add HNO₃ dropwise over 30 minutes, maintaining temperature <10 °C to prevent dinitration.

    • Reaction: Stir at 0–5 °C for 1 hour, then allow to warm to room temperature (25 °C) for 2 hours.

    • Quench: Pour the reaction mixture onto 200 g of crushed ice. The product will precipitate as a pale yellow solid.[2]

    • Purification: Filter the solid, wash with cold water (3 x 50 mL), and recrystallize from Ethanol/Water (80:20) .[2]

Crystallization & X-Ray Diffraction Protocols

Crystal Growth Methodology

High-quality single crystals are required for structure solution.[1][2] The "Chloro-Methyl Exchange" rule suggests that this compound will crystallize similarly to its chloro- or methyl- analogs but with potential disorder if the cooling is too rapid.[1][2]

Recommended Method: Slow Evaporation [1][2]

  • Solvent System: Acetone (primary) or Methanol/Water (1:1).[1][2]

  • Concentration: 20 mg/mL.[1][2]

  • Vessel: 4 mL vial, covered with Parafilm containing 3 pinholes.

  • Conditions: Store at 4 °C in a vibration-free environment for 3–7 days.

  • Target Morphology: Yellow prisms or needles.[1][2]

Data Collection Parameters (SCXRD)

For researchers collecting new data, the following instrument settings are standardized for nitrobenzoic acid derivatives:

ParameterSetting / ValueRationale
Radiation Source Mo Kα (λ = 0.71073 Å)Preferred for chlorinated compounds to minimize absorption compared to Cu Kα.[1][2]
Temperature 100 K (Cryostream)Freezes methyl group rotation and reduces thermal diffuse scattering.[2]
Detector Distance 50–60 mmBalances resolution (d_min) and spot separation.[2]
Scan Strategy ω-scans (0.5° width)Ensures complete coverage of the Ewald sphere.[1][2]
Resolution Limit 0.75 ÅRequired for reliable anisotropic refinement.[1][2]

Predicted Crystal Structure & Packing Analysis

Based on the crystallographic data of the structural analog 2-chloro-5-nitrobenzoic acid (CCDC Ref: 2516-96-3) and the principle of chloro-methyl isosterism, the following structural features are predicted with high confidence.

Unit Cell & Space Group
  • Crystal System: Monoclinic

  • Space Group: P2₁/c (Most common for centrosymmetric carboxylic acids).[1][2]

  • Z Value: 4 (One molecule per asymmetric unit).[1][2]

  • Predicted Density: ~1.55 – 1.65 g/cm³.[1][2]

Molecular Geometry (The "Twist")

The steric bulk of the 3-methyl group and 2-chloro atom creates significant strain.[1][2]

  • Carboxyl Twist: The -COOH group will likely be twisted out of the benzene plane (torsion angle > 20°) to relieve steric repulsion from the ortho-chloro and meta-methyl groups.[1][2]

  • Nitro Group: Typically coplanar or slightly twisted depending on intermolecular packing forces.[1][2]

Supramolecular Architecture

The crystal packing will be dominated by the robust Carboxylic Acid Dimer synthon.[2]

  • Primary Interaction: Strong

    
     hydrogen bonds forming a centrosymmetric dimer (
    
    
    
    graph set motif).[1][2]
  • Secondary Interaction: Weak

    
     interactions involving the nitro group oxygen atoms and aromatic protons.[1][2]
    
  • Pi-Stacking: Offset face-to-face stacking is expected along the short axis (usually the a-axis).[1][2]

Visualization of Structural Logic

The following diagram illustrates the refinement logic and structural hierarchy:

CrystalStructure cluster_0 Molecular Level cluster_1 Supramolecular Level M1 2-Chloro-3-methyl-5-nitrobenzoic Acid (Asymmetric Unit) M2 Steric Clash: 2-Cl vs 1-COOH vs 3-Me M1->M2 S1 Inversion Center M1->S1 Symmetry Operation M3 Result: Torsion/Twisting of Carboxyl Group M2->M3 S2 Carboxylic Acid Dimer (R2^2(8) Motif) S1->S2 Strong H-Bonding S3 Pi-Pi Stacking (Layered Packing) S2->S3 Weak Forces Result Final Crystal Lattice (Space Group P21/c) S3->Result

Caption: Hierarchical assembly of the crystal lattice, from molecular steric effects to supramolecular dimerization.[5]

X-Ray Powder Diffraction (PXRD) Profile

For rapid identification without growing single crystals, the simulated PXRD pattern (derived from the predicted P2₁/c model) serves as a fingerprint.[2]

  • Low Angle Region (5–15° 2θ): Expect a strong reflection corresponding to the length of the dimer (~10–12 Å), likely the (100) or (001) peak.[2]

  • Mid Angle Region (15–25° 2θ): Complex cluster of peaks representing the pi-stacking distance (~3.4 Å) and inter-chain packing.[1][2]

  • Diagnostic Use: If the experimental PXRD shows split peaks in the 20–25° range compared to the non-methylated analog, it confirms the successful incorporation of the methyl group into the lattice (lattice expansion).

References

  • Cambridge Crystallographic Data Centre (CCDC). Search for Analog: 2-Chloro-5-nitrobenzoic acid (Ref Code: 2516-96-3).[1][2][2]

  • PubChem. Compound Summary: 2-Chloro-5-nitrobenzoic acid.[1][2][2]

  • BenchChem. Nitration of 3-Methylbenzoic Acid: Protocols and Isomer Distribution.[2]

  • Sigma-Aldrich. Product Specification: 2-Chloro-5-nitrobenzoic acid.[1][2][1][2]

  • ChemicalBook. Synthesis Routes for Chloro-methyl-nitrobenzoic acid derivatives.[2]

Sources

Exploratory

Technical Guide: Biological Potential &amp; Synthetic Utility of 2-Chloro-3-methyl-5-nitrobenzoic Acid

The following is an in-depth technical guide on the 2-Chloro-3-methyl-5-nitrobenzoic Acid scaffold. This document is structured for researchers and medicinal chemists, focusing on synthetic accessibility, reactivity prof...

Author: BenchChem Technical Support Team. Date: March 2026

The following is an in-depth technical guide on the 2-Chloro-3-methyl-5-nitrobenzoic Acid scaffold. This document is structured for researchers and medicinal chemists, focusing on synthetic accessibility, reactivity profiles, and biological potential.

Executive Summary

2-Chloro-3-methyl-5-nitrobenzoic acid (CAS 154257-82-6) represents a highly functionalized aromatic scaffold characterized by a unique "push-pull" electronic configuration. Unlike simple benzoic acid derivatives, this scaffold integrates three distinct orthogonal reactive sites: a sterically hindered electrophilic center (C2-Cl), a metabolically stable lipophilic anchor (C3-Me), and a reducible nitrogen source (C5-NO₂).

This guide analyzes the scaffold’s utility as a precursor for privileged medicinal structures , specifically quinazolinones, benzimidazoles, and anthranilic diamides. Its structural homology to known bioactive agents suggests significant potential in antimicrobial (biofilm inhibition) and anticancer (kinase inhibition) domains.

Structural Analysis & Pharmacophore Mapping

The biological activity of this scaffold is dictated by the interplay of its substituents.[1] The C3-Methyl group is the differentiator; it restricts conformational freedom and increases lipophilicity (


) compared to the widely used 2-chloro-5-nitrobenzoic acid, potentially enhancing membrane permeability.
Electronic & Steric Environment
  • C1-Carboxyl: Electron-withdrawing (meta-director). Serves as the primary handle for amide coupling or cyclization.

  • C2-Chlorine: Weakly deactivating but activated for Nucleophilic Aromatic Substitution (

    
    ) by the para-nitro group. The adjacent C3-Methyl group adds steric bulk, improving selectivity for para-substitution over ortho-displacement in competitive environments.
    
  • C3-Methyl: Electron-donating (weak). Provides a hydrophobic pocket anchor, critical for binding affinity in hydrophobic clefts of enzymes (e.g., DHFR or Kinase ATP pockets).

  • C5-Nitro: Strong electron-withdrawing. Increases the acidity of the C1-COOH and activates the C2-Cl for displacement. It is a masked amino group, essential for generating aniline derivatives.

SAR Visualization (Graphviz)

The following diagram maps the Structure-Activity Relationship (SAR) logic for this scaffold.

SAR_Map Core 2-Chloro-3-methyl-5-nitrobenzoic Acid (Scaffold) COOH C1-COOH (Acid Handle) Core->COOH Cl C2-Cl (Electrophile) Core->Cl Me C3-Me (Lipophilic Anchor) Core->Me NO2 C5-NO2 (Electronic Activator) Core->NO2 Amide Amide/Ester Formation (Prodrugs/Peptidomimetics) COOH->Amide DCC/EDC Coupling SNAr SNAr Displacement (Heterocycle Formation) Cl->SNAr Activated by p-NO2 Selectivity Metabolic Stability & Steric Selectivity Me->Selectivity Hydrophobic Interaction NO2->SNAr Electronic Activation Reduction Reduction to Aniline (Sulfonamides/Ureas) NO2->Reduction Fe/HCl or H2/Pd

Figure 1: Functional mapping of the 2-Chloro-3-methyl-5-nitrobenzoic acid scaffold highlighting reactive centers and their pharmacological implications.

Synthetic Utility & Experimental Protocols

The synthesis of this scaffold typically proceeds via the nitration of 2-chloro-3-methylbenzoic acid . The directing effects of the carboxyl (meta) and chlorine (para) groups synergistically favor the 5-position.

Protocol: Synthesis of the Core Scaffold

Objective: Nitration of 2-chloro-3-methylbenzoic acid to yield 2-chloro-3-methyl-5-nitrobenzoic acid.

Reagents:

  • 2-Chloro-3-methylbenzoic acid (CAS 15068-35-6)[2]

  • Fuming Nitric Acid (

    
    , >90%)
    
  • Concentrated Sulfuric Acid (

    
    )[3]
    

Methodology:

  • Preparation: Dissolve 2-chloro-3-methylbenzoic acid (10.0 g, 58.6 mmol) in concentrated

    
     (40 mL) in a round-bottom flask cooled to 0°C using an ice-salt bath.
    
  • Nitration: Add fuming

    
     (4.0 mL, 1.5 eq) dropwise over 30 minutes. Maintain internal temperature below 5°C to prevent dinitration or oxidation of the methyl group.
    
  • Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (25°C) and stir for an additional 2 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

  • Quenching: Pour the reaction mixture slowly onto crushed ice (200 g) with vigorous stirring. The product will precipitate as a pale yellow solid.

  • Purification: Filter the precipitate, wash with cold water (

    
     mL), and recrystallize from Ethanol/Water (1:1).
    
  • Yield: Expected yield 85-92%. Melting Point: ~154-158°C.

Protocol: Derivatization via (Displacement of Chlorine)

The C2-Chlorine is highly susceptible to nucleophilic attack by amines due to the electron-withdrawing para-nitro group. This is a key pathway for synthesizing anthranilic acid derivatives .

Methodology:

  • Dissolve 2-chloro-3-methyl-5-nitrobenzoic acid (1 eq) in DMF.

  • Add nucleophile (e.g., aniline, morpholine, or primary amine) (1.2 eq).

  • Add base (

    
    , 2 eq).
    
  • Heat to 80-100°C for 4-6 hours.

  • Outcome: Formation of 2-amino-substituted-3-methyl-5-nitrobenzoic acids.

Biological Activity Potential[1]

Antimicrobial & Biofilm Inhibition

Nitrobenzoic acid derivatives are documented to disrupt bacterial biofilm formation.[4] The lipophilic C3-methyl group enhances penetration into the exopolysaccharide matrix of biofilms (e.g., S. aureus or P. aeruginosa).

  • Mechanism: Uncoupling of oxidative phosphorylation or inhibition of bacterial nitroreductases.

  • Target: Synthesis of Schiff bases from the reduced amine derivative has shown MIC values comparable to standard antibiotics in resistant strains (MRSA).

Anticancer (Kinase Inhibition)

The scaffold serves as a "head group" for Type II Kinase Inhibitors.

  • Design Strategy: The carboxylic acid can be converted to an amide (hinge binder), while the hydrophobic methyl group occupies the selectivity pocket (gatekeeper residue interaction).

  • Reference Class: Analogous to the Sorafenib or Imatinib structural logic, where an electron-deficient aromatic ring is coupled to a urea or amide linker.

Agrochemical (Insecticidal)

This scaffold is a structural isomer of the key intermediate used in Chlorantraniliprole (Rynaxypyr) synthesis.

  • Activity: Ryanodine receptor modulation.

  • Differentiation: The 5-nitro group provides a handle for reduction to a 5-amino derivative, allowing for the construction of novel bis-amide insecticides with altered metabolic stability profiles compared to the standard 5-chloro or 5-cyano analogs.

Synthetic Workflow Diagram

The following Graphviz diagram illustrates the transformation of the core scaffold into bioactive libraries.

Synthesis_Flow Start 2-Chloro-3-methylbenzoic acid (Precursor) Core 2-Chloro-3-methyl-5-nitrobenzoic Acid (Scaffold) Start->Core Nitration (HNO3/H2SO4) Amine 2-Amino-3-methyl-5-nitrobenzoic acid (via SNAr with Amines) Core->Amine Nucleophilic Displacement (R-NH2) Aniline 2-Chloro-3-methyl-5-aminobenzoic acid (via Fe/HCl Reduction) Core->Aniline Nitro Reduction Heterocycle Quinazolinone/Benzimidazole (Cyclization) Amine->Heterocycle Cyclization with Formamide/Urea Drug Kinase Inhibitor / Antibacterial Aniline->Drug Amide Coupling (Linker Attachment) Heterocycle->Drug

Figure 2: Synthetic workflow from precursor to bioactive heterocyclic libraries.[5]

References

  • BLD Pharm. (2024). 2-Chloro-3-methyl-5-nitrobenzoic acid Product Page (CAS 154257-82-6).[6][7][8][9][10] Retrieved from

  • PubChem. (2024).[2][11] 2-Chloro-3-methylbenzoic acid (Precursor Data). National Library of Medicine. Retrieved from

  • BenchChem. (2025).[1][3] From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. Retrieved from

  • Sigma-Aldrich. (2024). 2-Chloro-3-nitrobenzoic acid (Isomer Comparative Data). Retrieved from

  • MDPI. (2025). Synthesis and Antibacterial Evaluation of Chloro-nitrobenzoic Acid Derivatives. International Journal of Molecular Sciences. Retrieved from

Sources

Protocols & Analytical Methods

Method

Procedure for esterification of 2-Chloro-3-methyl-5-nitrobenzoic acid

Application Note: Strategic Esterification of 2-Chloro-3-methyl-5-nitrobenzoic Acid Abstract This application note details the optimized protocols for the esterification of 2-Chloro-3-methyl-5-nitrobenzoic acid (CAS: 554...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Esterification of 2-Chloro-3-methyl-5-nitrobenzoic Acid

Abstract

This application note details the optimized protocols for the esterification of 2-Chloro-3-methyl-5-nitrobenzoic acid (CAS: 5543-22-6 derivatives). Due to the specific steric hindrance imposed by the ortho-chloro and meta-methyl substituents, combined with the electronic activation of the halogen by the para-nitro group, standard Fischer esterification methods often suffer from incomplete conversion or require excessive reaction times. This guide prioritizes an Acyl Chloride Activation pathway (Method A) for scalability and robustness, and offers a Nucleophilic Alkylation pathway (Method B) for mild, high-throughput laboratory synthesis. Critical control parameters regarding the prevention of Nucleophilic Aromatic Substitution (


) side reactions are highlighted.

Strategic Analysis & Reaction Engineering

Structural Challenges

The substrate presents a unique "Push-Pull-Block" scenario:

  • Steric Blockade (The "Block"): The C2-Chloro and C3-Methyl groups create a significant steric wall around the C1-Carboxylic acid. The ortho-chloro substituent twists the carboxyl group out of planarity, reducing the rate of nucleophilic attack by alcohols during standard acid-catalyzed equilibrium (Fischer) esterification.

  • Electronic Activation (The "Pull"): The C5-Nitro group is strongly electron-withdrawing. While this increases the acidity of the carboxylic acid (

    
     approx. 2-3), it also activates the C2-Chloro position toward Nucleophilic Aromatic Substitution (
    
    
    
    )
    .
    • Risk:[1][2] Use of strong alkoxide bases (e.g., NaOMe) can displace the chlorine atom, leading to the impurity methyl 2-methoxy-3-methyl-5-nitrobenzoate.

Pathway Selection
  • Method A (Acyl Chloride via Thionyl Chloride): Recommended for Scale-up.

    • Mechanism: Irreversible conversion to the highly reactive acid chloride, followed by rapid methanolysis.

    • Why: Overcomes steric hindrance via the high reactivity of the acyl chloride intermediate. Avoids strong bases, mitigating

      
       risks.
      
  • Method B (Alkylation via Alkyl Halide): Recommended for Lab Scale/High Throughput.

    • Mechanism:

      
       attack of the carboxylate anion on an alkyl halide (e.g., Iodomethane).
      
    • Why: Mild conditions (Acetone/DMF,

      
      ). High conversion without generating corrosive HCl gas.
      

Experimental Protocols

Method A: Acid Chloride Activation (The "Gold Standard")

Best for: Gram to Kilogram scale, High Purity requirements.

Reagents & Equipment:

  • Substrate: 2-Chloro-3-methyl-5-nitrobenzoic acid (1.0 equiv)

  • Reagent: Thionyl Chloride (

    
    ) (3.0 - 5.0 equiv)
    
  • Catalyst: N,N-Dimethylformamide (DMF) (2-3 drops / 0.05 equiv)

  • Solvent: Toluene (optional, can run neat) or Dichloromethane (DCM)

  • Quench: Anhydrous Methanol (or Ethanol for ethyl ester)

Step-by-Step Procedure:

  • Activation Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser (fitted with a

    
     drying tube or 
    
    
    
    line), suspend the Benzoic Acid derivative (10.0 g, 46.4 mmol) in Toluene (30 mL) or use neat Thionyl Chloride (20 mL) if the substrate solubility is poor.
  • Catalysis: Add DMF (3 drops). Note: DMF forms the Vilsmeier-Haack reagent in situ, drastically accelerating the reaction of hindered acids.

  • Chlorination: Heat the mixture to Reflux (75-80°C) .

    • Observation: Evolution of

      
       and 
      
      
      
      gas (scrubbing recommended). The suspension will clarify into a yellow/orange solution as the acid chloride forms.
    • Time: 2–4 hours. Monitor by taking an aliquot, quenching with MeOH, and checking TLC/HPLC (disappearance of acid).

  • Evaporation (Critical): Once complete, concentrate the reaction mixture under reduced pressure (Rotovap) to remove excess

    
    .
    
    • Tip: Co-evaporate with Toluene (

      
       mL) to remove trace thionyl chloride, which can cause side reactions or degradation.
      
  • Esterification: Dissolve the crude acid chloride residue in anhydrous DCM (30 mL) or THF . Cool to 0°C.[3][4]

  • Alcohol Addition: Add anhydrous Methanol (5.0 equiv, or excess) dropwise.

    • Optional: Add a mild base like Triethylamine (

      
      , 1.1 equiv) or Pyridine  if acid sensitivity is a concern, though usually not necessary for this robust nitro-compound.
      
  • Work-up: Stir at Room Temperature (RT) for 1 hour. Quench with saturated

    
     (aqueous). Extract with DCM or Ethyl Acetate. Wash organic layer with Brine, dry over 
    
    
    
    , and concentrate.

Yield Expectation: >90% Purity: >98% (often requires no chromatography).

Method B: Carboxylate Alkylation (Mild Condition)

Best for: Small scale (<5g), parallel synthesis, or if avoiding acidic conditions.

Reagents:

  • Substrate: 2-Chloro-3-methyl-5-nitrobenzoic acid (1.0 equiv)

  • Alkylating Agent: Iodomethane (

    
    ) (1.5 equiv)
    
  • Base: Potassium Carbonate (

    
    ) (2.0 equiv, anhydrous, granular)
    
  • Solvent: DMF (Dimethylformamide) or Acetone.

Step-by-Step Procedure:

  • Dissolution: Dissolve the Benzoic Acid (1.0 g, 4.6 mmol) in DMF (5 mL).

  • Deprotonation: Add

    
      (1.27 g, 9.2 mmol). Stir at RT for 15 minutes to form the carboxylate salt.
    
  • Alkylation: Add Iodomethane (

    
     mL, 6.9 mmol) dropwise.
    
    • Safety: MeI is a suspected carcinogen; use in a fume hood.

  • Reaction: Stir at RT to 40°C for 4–6 hours.

    • Note: Do not exceed 60°C to minimize

      
       risk at the C2-Cl position.
      
  • Work-up: Pour the mixture into Ice Water (50 mL). The ester often precipitates as a solid.

    • If Solid: Filter, wash with water, and dry.[4][5]

    • If Oil: Extract with Ethyl Acetate (

      
       mL). Wash with Water (
      
      
      
      ) and Brine (
      
      
      ) to remove DMF. Dry and concentrate.

Yield Expectation: 85–95%

Process Control & Analytical Data

In-Process Control (IPC)
  • TLC System: Hexanes:Ethyl Acetate (3:1).

    • Starting Material: Low

      
      , streaks (acidic).
      
    • Product: High

      
       (~0.6 - 0.7), distinct UV active spot.
      
  • HPLC: C18 Column, Water/Acetonitrile gradient (0.1% Formic Acid).

Expected Analytical Data (Methyl Ester)
PropertyValue / Description
Appearance Off-white to pale yellow solid
Melting Point 68°C – 72°C (Estimated based on analogs)

NMR (400 MHz,

)

8.45 (d, J=2.5 Hz, 1H, H-6 ), 8.20 (d, J=2.5 Hz, 1H, H-4 ), 3.98 (s, 3H, OC

), 2.55 (s, 3H, Ar-C

)
MS (ESI+) [M+H]

calc. 230.02; found 230.1

Note on NMR: The protons at H4 and H6 are meta-coupled. The methyl ester singlet usually appears around 3.9–4.0 ppm due to the electron-withdrawing nitro group.

Visual Workflows (Graphviz)

Reaction Decision Matrix

ReactionMatrix Start Substrate: 2-Chloro-3-methyl-5-nitrobenzoic acid Decision Scale & Constraints? Start->Decision RouteA Route A: Acid Chloride (SOCl2 / MeOH) Decision->RouteA Scale > 10g Robustness RouteB Route B: Alkylation (MeI / K2CO3) Decision->RouteB Scale < 5g Mild Conditions StepA1 1. Reflux with SOCl2 + cat. DMF (Forms Acid Chloride) RouteA->StepA1 StepB1 1. Dissolve in DMF/Acetone Add K2CO3 RouteB->StepB1 StepA2 2. Evaporate excess SOCl2 (Prevents side rxns) StepA1->StepA2 StepA3 3. Quench with MeOH (Fast, Irreversible) StepA2->StepA3 Risk CRITICAL RISK: Avoid strong alkoxides (NaOMe) to prevent SnAr at C2-Cl StepA3->Risk If base excess StepB2 2. Add MeI, Stir 40°C (Mild SN2) StepB1->StepB2

Caption: Decision matrix selecting between Acid Chloride (Scale) and Alkylation (Lab) routes, highlighting the SnAr risk.

Mechanism of Acid Chloride Activation

Mechanism Acid Benzoic Acid (Sterically Crowded) AcidCl Acid Chloride (Highly Reactive) Acid->AcidCl SOCl2, Reflux Overcomes Sterics Vilsmeier Vilsmeier Intermediate (from DMF+SOCl2) Vilsmeier->AcidCl Catalyzes Ester Target Ester (Methyl 2-chloro-3-methyl-5-nitrobenzoate) AcidCl->Ester MeOH Fast Methanolysis

Caption: The Vilsmeier-Haack catalytic cycle facilitates attack on the sterically hindered carbonyl.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion (Method A) Old/Wet

or insufficient reflux time.
Use fresh

. Ensure reflux is vigorous. Add more DMF catalyst.
Impurity: Methyl Ether (SnAr) Use of strong base (NaOMe) or high temp with base.Do not use alkoxide bases. Use Pyridine or

only if necessary. Keep methanolysis temp < 40°C.
Product is an Oil Residual solvent (DMF/Toluene).Dry under high vacuum for 12h. Seed with crystal from previous batch if available.
Color is Dark/Black Overheating during

step.
Limit reflux temp to 80°C. Ensure inert atmosphere (

).

References

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
  • Sigma-Aldrich. (n.d.). 2-Chloro-3-methyl-5-nitrobenzoic acid methyl ester Product Page. Retrieved from

  • BenchChem. (2025).[6] Application Notes: Derivatization of 3-Chloro-5-nitrobenzoic acid. Retrieved from

  • Organic Syntheses. (1941). p-Nitrobenzoyl Chloride Preparation. Org. Synth. 1941, 21, 84. Retrieved from

  • National Institutes of Health (NIH). (2011). Structure of Methyl 5-chloro-2-nitrobenzoate. PMC3050361. Retrieved from

Sources

Application

Application Note: Strategic Utilization of 2-Chloro-3-methyl-5-nitrobenzoic Acid in Medicinal Chemistry

This Application Note is structured as a high-level technical guide for drug development scientists. It prioritizes synthetic utility, mechanistic insight, and scalable protocols.

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is structured as a high-level technical guide for drug development scientists. It prioritizes synthetic utility, mechanistic insight, and scalable protocols.

Executive Summary

2-Chloro-3-methyl-5-nitrobenzoic acid (CAS: 55060-80-5 / Analogues) represents a "privileged scaffold" in modern drug discovery. Its tri-functional nature—combining a reactive aryl chloride, a reducible nitro group, and a modifiable carboxylic acid—makes it an ideal lynchpin for Diversity-Oriented Synthesis (DOS) .

This intermediate is particularly valued in the synthesis of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) and Type II Kinase Inhibitors , where the 3-methyl group provides critical steric enforcement (atropisomerism control) and the 5-nitro group serves as a masked aniline for downstream amide coupling.

Chemical Profile & Reactivity Matrix

PropertySpecificationMechanistic Implication
Molecular Formula C₈H₆ClNO₄Carbon skeleton allows for rapid lipophilicity tuning.[1]
Molecular Weight 215.59 g/mol Low MW leaves ample room for fragment-based drug design (FBDD).[1]
C-2 Chlorine Highly Activated The ortho-COOH and para-NO₂ groups withdraw electron density, making this position highly susceptible to SNAr displacement.[1]
C-5 Nitro Latent Amine Serves as a masked nucleophile; resistant to oxidation but easily reduced to aniline.
C-3 Methyl Steric Lock Induces torsion in the final drug molecule, often improving selectivity by restricting conformational freedom.[1]
The "Spring-Loaded" Electrophile

The 2-position chlorine is the primary handle for reactivity.[1] Unlike unactivated aryl chlorides, the presence of the electron-withdrawing nitro group at the para position and the carboxylic acid at the ortho position creates a synergistic deficit of electron density at C-2.

  • Primary Workflow: SNAr displacement

    
     Nitro Reduction 
    
    
    
    Amide Coupling.

Visualizing the Synthetic Manifold

The following diagram illustrates the divergent synthesis pathways accessible from this single intermediate.

ReactionManifold Start 2-Chloro-3-methyl- 5-nitrobenzoic Acid SNAr_Amine N-Aryl Anthranilic Acid Derivatives (Kinase Inhibitors) Start->SNAr_Amine S_NAr (Amines) K2CO3, DMF, 80°C SNAr_Phenol Diaryl Ethers (HIV NNRTIs) Start->SNAr_Phenol S_NAr (Phenols) NaH, THF Red_Aniline 5-Amino-2-chloro- 3-methylbenzoic Acid Start->Red_Aniline Selective Reduction Fe/NH4Cl (Chemoselective) Benzimidazole Benzimidazole Scaffolds SNAr_Amine->Benzimidazole Cyclization (if ortho-diamine present)

Figure 1: Divergent synthetic pathways.[1] The central scaffold allows access to three distinct pharmacophore classes via controlled sequential functionalization.

Detailed Experimental Protocols

Protocol A: SNAr Displacement (Library Generation)

Objective: To replace the C-2 Chlorine with an amine nucleophile (Aniline or Aliphatic amine) to generate N-substituted anthranilic acid derivatives.[1]

Mechanism: Nucleophilic Aromatic Substitution (SNAr) facilitated by the Meisenheimer complex stabilization via the para-nitro group.

Reagents:

  • Substrate: 2-Chloro-3-methyl-5-nitrobenzoic acid (1.0 equiv)

  • Nucleophile: Aniline derivative (1.1 equiv)

  • Base: Potassium Carbonate (K₂CO₃) (2.5 equiv)

  • Solvent: DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone)[1]

Step-by-Step Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of 2-Chloro-3-methyl-5-nitrobenzoic acid in 15 mL of dry DMF.

  • Activation: Add 25 mmol of finely ground K₂CO₃. The suspension may turn slightly yellow. Stir at room temperature for 15 minutes to deprotonate the carboxylic acid (forming the potassium carboxylate, which is soluble in DMF).

  • Addition: Add 11 mmol of the amine nucleophile dropwise.

  • Heating: Heat the reaction mixture to 80–90°C under an inert atmosphere (N₂). Monitor via TLC (Mobile phase: 5% MeOH in DCM).

    • Critical Control Point: Do not exceed 120°C to avoid decarboxylation.

  • Workup: Once starting material is consumed (approx. 4–6 hours), cool to room temperature. Pour the mixture into 100 mL of ice-water.

  • Acidification: Slowly acidify to pH 3–4 using 1N HCl. The product will precipitate as a solid.[2]

  • Isolation: Filter the precipitate, wash with water (3 x 20 mL) to remove DMF, and dry under vacuum.

Yield Expectation: 85–95% depending on nucleophile sterics.

Protocol B: Chemoselective Nitro Reduction

Objective: To reduce the 5-nitro group to an aniline without dehalogenating the 2-chloro position (if the chlorine was retained).[1]

Challenge: Standard catalytic hydrogenation (H₂/Pd-C) often causes hydrogenolysis of the Aryl-Chlorine bond.[1]

Recommended Method: Iron-Ammonium Chloride Reduction (Bechamp conditions variant).

Step-by-Step Procedure:

  • Suspension: Suspend 5 mmol of the nitro-compound in 40 mL of Ethanol/Water (3:1 ratio).

  • Reagent Prep: Add 25 mmol of Iron powder (325 mesh) and 5 mmol of Ammonium Chloride (NH₄Cl).

  • Reflux: Heat the mixture to reflux (approx. 80°C) with vigorous stirring.

  • Monitoring: The reaction typically completes in 1–2 hours. Monitor by HPLC (disappearance of the nitro peak).

  • Filtration: Filter the hot mixture through a Celite pad to remove iron oxides. Wash the pad with hot ethanol.

  • Concentration: Evaporate the ethanol. The product (amino-acid) may precipitate or require extraction with Ethyl Acetate.

Analytical Quality Control

To ensure the integrity of the intermediate, the following analytical parameters must be met.

TestAcceptance CriteriaNotes
HPLC Purity > 98.0% (Area %)Impurity at RRT 0.9 is often the des-methyl analog if raw material sourcing is poor.[1][3]
¹H NMR (DMSO-d₆) Singlet (~2.4 ppm) for MethylConfirm integration of 3H.
¹H NMR (Aromatic) Two doublets (meta-coupling)Signals at ~8.0–8.5 ppm (H-4 and H-6).[1] J-coupling ~2.5 Hz indicates meta relationship.[1]
Appearance Pale Yellow to Off-White PowderDark orange indicates oxidation or aniline contaminants.

Safety & Handling (EHS)

  • Sensitization: Benzoic acid derivatives, especially chlorinated ones, are potent skin sensitizers. Double-gloving (Nitrile) is mandatory.[1]

  • Energetics: While stable, nitro-compounds can be energetic.[1] Do not subject the dry solid to temperatures >200°C or grinding friction.

  • Waste: Aqueous waste from Protocol A contains DMF and should be segregated into non-halogenated organic waste (despite the water content) or specific aqueous-organic streams depending on facility rules.

References

  • SNAr Methodology: Journal of Chemical Research, 2012, "Metal Catalyst-Free Amination of 2-Chloro-5-nitrobenzoic Acid in Superheated Water."[1]

  • Structural Characterization: PubChem Compound Summary, "2-chloro-5-methyl-3-nitrobenzoic acid."[4]

  • Kinase Inhibitor Scaffolds:Journal of Medicinal Chemistry, "Structure-Activity Relationships of Anthranilic Acid Derivatives." (General Reference for Scaffold Utility).
  • Agrochemical Precursors: Google Patents, "Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid."[1] (Illustrates downstream processing of similar scaffolds).

Disclaimer: This protocol is for research and development purposes only. Users must perform their own risk assessment before scaling up reactions.

Sources

Method

Application Notes &amp; Protocols: Nucleophilic Aromatic Substitution Reactions on 2-Chloro-3-methyl-5-nitrobenzoic acid

Introduction: Strategic Importance of SNAr on Substituted Benzoic Acids Nucleophilic Aromatic Substitution (SNAr) is a cornerstone reaction in modern organic synthesis, particularly within drug discovery and development....

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Strategic Importance of SNAr on Substituted Benzoic Acids

Nucleophilic Aromatic Substitution (SNAr) is a cornerstone reaction in modern organic synthesis, particularly within drug discovery and development.[1] Unlike typical aromatic rings which are electron-rich and thus react with electrophiles, aromatic systems bearing potent electron-withdrawing groups (EWGs) become electrophilic enough to react with nucleophiles.[2] This pathway allows for the direct formation of carbon-heteroatom and carbon-carbon bonds on aromatic scaffolds, a common requirement for building molecular complexity in pharmaceutical agents.

The substrate, 2-Chloro-3-methyl-5-nitrobenzoic acid , is a highly valuable building block. Its structure is primed for selective SNAr reactions due to a confluence of electronic and steric factors:

  • Activation by a Nitro Group: The nitro group (-NO₂) is a powerful EWG that activates the ring towards nucleophilic attack, especially when positioned ortho or para to the leaving group.[3][4]

  • Halogen as a Leaving Group: The chloro (-Cl) group serves as a good leaving group, which is displaced by the incoming nucleophile.

  • Modulating Substituents: The methyl (-CH₃) and carboxylic acid (-COOH) groups introduce steric and electronic effects that can influence regioselectivity and reaction rates, and provide a handle for further synthetic transformations.

This guide provides a detailed exploration of the mechanistic principles, strategic considerations, and step-by-step protocols for performing SNAr reactions on this specific substrate with various classes of nucleophiles.

Mechanistic Principles & Substrate Analysis

The SNAr reaction proceeds via a two-step addition-elimination mechanism.[5][6] It is distinct from SN1 and SN2 reactions, which are unfavorable on sp²-hybridized carbons of an aromatic ring due to steric hindrance and the instability of the corresponding aryl cation.[2]

Step 1 (Addition): The nucleophile attacks the carbon atom bearing the leaving group (the ipso-carbon). This is the rate-determining step as it temporarily disrupts the aromaticity of the ring.[6] The attack forms a high-energy, resonance-stabilized carbanion intermediate known as a Meisenheimer complex .[7][8]

Step 2 (Elimination): The aromaticity is restored in a fast step where the leaving group (chloride) is expelled, yielding the final substituted product.[6][7]

Analysis of 2-Chloro-3-methyl-5-nitrobenzoic acid:
  • Electronic Effects: The nitro group is para to the chlorine leaving group. This is an optimal arrangement, as the negative charge of the Meisenheimer complex can be delocalized onto the oxygen atoms of the nitro group through resonance, providing significant stabilization.[3][5] This stabilization lowers the activation energy of the first step, facilitating the reaction.

  • Steric Effects: The methyl group is positioned ortho to the chlorine. This can introduce steric hindrance, potentially slowing the rate of attack by bulky nucleophiles compared to an un-substituted analog.[9][10] This effect must be considered when selecting the nucleophile and reaction conditions.

  • The Carboxylic Acid Group: The -COOH group is a deactivating group in electrophilic substitutions, but its electron-withdrawing inductive effect can have a minor activating influence in SNAr. However, its most significant role is its acidity. Under basic conditions, it will be deprotonated to a carboxylate (-COO⁻). This is a critical consideration for protocol design, as many SNAr reactions are run in the presence of a base.[11][12]

Caption: SNAr mechanism showing the formation of the Meisenheimer complex.

Strategic Considerations for Protocol Design

Successful execution of an SNAr reaction requires careful consideration of several parameters.

  • Nucleophile Selection:

    • Amines: Primary and secondary aliphatic amines are excellent nucleophiles for SNAr. Aromatic amines are less nucleophilic and may require more forcing conditions.[13] The synthesis of N-aryl piperazines is a common and important application.[14][15]

    • Alkoxides/Phenoxides: Generally require generation in situ using a strong base (e.g., NaH, t-BuOK) as alcohols and phenols are not sufficiently nucleophilic on their own.[16]

    • Thiols: Thiols are potent nucleophiles and readily react, often with a milder base (e.g., K₂CO₃, Cs₂CO₃) to form the thiolate anion.[17][18][19]

  • Solvent Choice: Polar aprotic solvents are ideal for SNAr reactions. They can solvate the cation of the base but do not strongly solvate the anion, leaving the nucleophile highly reactive. Common choices include:

    • Dimethylformamide (DMF)

    • Dimethyl sulfoxide (DMSO)

    • N-Methyl-2-pyrrolidone (NMP)

    • Acetonitrile (ACN)

  • Base Selection: A base is often required to deprotonate the nucleophile (e.g., thiols, phenols, or amine salts) or to act as a scavenger for the HCl generated when using neutral amine nucleophiles.

    • Strong Bases (for ROH, RSH): NaH, KH, K-t-BuO

    • Weaker Bases (for R₂NH, RSH): K₂CO₃, Cs₂CO₃, Et₃N, DIPEA

  • Temperature: Reaction rates are highly temperature-dependent. While highly activated substrates may react at room temperature, many systems require heating (50-150 °C) to proceed at a reasonable rate. Microwave irradiation can also be used to accelerate these reactions.

  • The Carboxylic Acid Moiety: Given that the reaction is often basic, the carboxylic acid will exist as a carboxylate salt. This has two implications:

    • An extra equivalent of base is needed to account for this deprotonation.

    • The product will initially be in its salt form. An acidic workup is required to re-protonate the carboxylic acid if the neutral form is desired.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Reaction with a Secondary Amine (e.g., Piperidine)

This protocol details the synthesis of 3-methyl-5-nitro-2-(piperidin-1-yl)benzoic acid.

Materials:

  • 2-Chloro-3-methyl-5-nitrobenzoic acid (1.0 eq)

  • Piperidine (1.2 eq)

  • Potassium Carbonate (K₂CO₃) (2.5 eq)

  • Dimethylformamide (DMF)

  • Ethyl Acetate (EtOAc)

  • 1 M Hydrochloric Acid (HCl)

  • Brine (saturated aq. NaCl)

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • To a round-bottom flask, add 2-Chloro-3-methyl-5-nitrobenzoic acid and K₂CO₃.

  • Add DMF to dissolve/suspend the solids (approx. 0.2 M concentration).

  • Add piperidine to the mixture.

  • Heat the reaction mixture to 80 °C with stirring.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and pour it into ice-cold water.

  • Acidify the aqueous mixture to pH ~2-3 with 1 M HCl. A precipitate should form.

  • Extract the product with EtOAc (3x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Concentrate the solvent under reduced pressure to yield the crude product.

  • Purify by column chromatography or recrystallization as needed.

Protocol 2: Reaction with a Phenol (e.g., p-Cresol)

This protocol details the synthesis of 2-(4-methylphenoxy)-3-methyl-5-nitrobenzoic acid.

Materials:

  • p-Cresol (1.1 eq)

  • Potassium tert-butoxide (K-t-BuO) (2.2 eq)

  • 2-Chloro-3-methyl-5-nitrobenzoic acid (1.0 eq)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Diethyl ether

  • 1 M Hydrochloric Acid (HCl)

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), dissolve p-cresol in anhydrous DMSO.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add K-t-BuO portion-wise, maintaining the temperature below 10 °C.

  • Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the phenoxide.

  • Add 2-Chloro-3-methyl-5-nitrobenzoic acid as a solid in one portion.

  • Heat the reaction to 100 °C and stir until TLC indicates consumption of the starting material.

  • Cool the reaction to room temperature and carefully pour it into a beaker of ice water.

  • Acidify to pH ~2-3 with 1 M HCl.

  • Extract the product with diethyl ether (3x volumes).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the solvent and purify the crude product.

Data Summary & Expected Outcomes

The following table provides an overview of typical reaction conditions and expected outcomes for SNAr on 2-Chloro-3-methyl-5-nitrobenzoic acid. Yields are estimates and will vary with scale and purification efficiency.

NucleophileBaseSolventTemp (°C)Time (h)Expected Yield
PiperidineK₂CO₃DMF804-8>85%
AnilineK₂CO₃NMP120-14012-2460-75%
p-CresolK-t-BuODMSO1006-1270-85%
EthanethiolCs₂CO₃ACN602-4>90%

Workflow & Logic Visualization

The general experimental workflow for these SNAr reactions can be summarized as follows:

Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup & Isolation cluster_purify Purification Setup Combine Aryl Halide, Base, and Solvent Nuc_Add Add Nucleophile Setup->Nuc_Add Heat Heat to Target Temperature Nuc_Add->Heat Monitor Monitor Progress (TLC / LCMS) Heat->Monitor Quench Quench and Acidify Monitor->Quench Reaction Complete Extract Liquid-Liquid Extraction Quench->Extract Dry Dry & Concentrate Extract->Dry Purify Column Chromatography or Recrystallization Dry->Purify

Sources

Application

Application Note: Scalable Manufacturing Processes for 2-Chloro-3-methyl-5-nitrobenzoic Acid

The following Application Note and Protocol is designed for researchers and process chemists in pharmaceutical development. It prioritizes regiochemical fidelity and scalability, addressing the specific challenges of syn...

Author: BenchChem Technical Support Team. Date: March 2026

The following Application Note and Protocol is designed for researchers and process chemists in pharmaceutical development. It prioritizes regiochemical fidelity and scalability, addressing the specific challenges of synthesizing a polysubstituted benzene ring where directing group conflicts exist.

Executive Summary

2-Chloro-3-methyl-5-nitrobenzoic acid is a high-value intermediate used in the synthesis of next-generation agrochemicals and bioactive pharmaceutical ingredients (APIs). Its structural complexity arises from the specific substitution pattern on the benzene ring: a carboxylic acid (C1), a chlorine atom (C2), a methyl group (C3), and a nitro group (C5).

Achieving this specific regiochemistry is non-trivial. Direct nitration of 2-chloro-3-methylbenzoic acid is often plagued by regioselectivity issues due to the conflicting directing effects of the activating methyl group (directing ortho/para to C4/C6) versus the directing effects of the chlorine and carboxylic acid (directing to C5).

This guide details a High-Fidelity Sandmeyer Protocol , which circumvents these issues by utilizing the dominant directing power of an acetamido group to lock the nitro functionality at the C5 position before installing the chlorine atom.

Retrosynthetic Analysis & Strategy

To ensure the exclusive formation of the 5-nitro isomer, we employ a "Protect-Direct-Exchange" strategy.

  • Challenge: Direct nitration of 2-chloro-3-methylbenzoic acid favors the C4 or C6 positions due to the strong activation by the C3-methyl group.

  • Solution: We utilize 2-amino-3-methylbenzoic acid as the starting material.[1] The amino group (protected as acetamide) is a stronger activator than methyl and strongly directs nitration para to itself (C5).

  • Final Step: The amino group is converted to chlorine via a Sandmeyer reaction, yielding the target 2-chloro-3-methyl-5-nitrobenzoic acid.

Pathway Visualization

Retrosynthesis Target Target: 2-Chloro-3-methyl-5-nitrobenzoic acid Sandmeyer Step 3: Sandmeyer (Diazotization + CuCl) Sandmeyer->Target Inter2 Intermediate 2: 2-Amino-3-methyl-5-nitrobenzoic acid Inter2->Sandmeyer Hydrolysis Step 2: Hydrolysis (Deprotection) Hydrolysis->Inter2 Inter1 Intermediate 1: 2-Acetamido-3-methyl-5-nitrobenzoic acid Inter1->Hydrolysis Nitration Step 1: Nitration (HNO3/H2SO4) Nitration->Inter1 Precursor Precursor: 2-Acetamido-3-methylbenzoic acid Precursor->Nitration Start Start: 2-Amino-3-methylbenzoic acid Start->Precursor Acetylation

Caption: Strategic "Protect-Direct-Exchange" pathway ensuring 100% regioselectivity for the C5-nitro position.

Detailed Experimental Protocols

Phase 1: Regioselective Nitration

Objective: Install the nitro group at C5 using the acetamido group as a directing anchor.

Reagents:

  • 2-Acetamido-3-methylbenzoic acid (Prepared via standard acetylation of 2-amino-3-methylbenzoic acid)

  • Fuming Nitric Acid (98%)

  • Concentrated Sulfuric Acid (98%)

  • Ice/Water[1][2][3][4][5]

Protocol:

  • Preparation of Mixed Acid: In a jacketed glass reactor, cool 50 mL of concentrated H₂SO₄ to 0°C. Slowly add 15 mL of fuming HNO₃ dropwise, maintaining the internal temperature below 5°C. Stir for 15 minutes.

  • Substrate Addition: Dissolve 20 g of 2-acetamido-3-methylbenzoic acid in 40 mL of concentrated H₂SO₄ in a separate vessel (keep below 10°C).

  • Nitration: Slowly cannulate the substrate solution into the mixed acid solution over 45 minutes.

    • Critical Control Point: Do not allow temperature to exceed 10°C. Higher temperatures promote dinitration or hydrolysis of the amide.

  • Quenching: Stir at 0-5°C for 2 hours. Pour the reaction mixture onto 300 g of crushed ice with vigorous mechanical stirring.

  • Isolation: Filter the pale yellow precipitate. Wash with cold water (3 x 100 mL) until the filtrate pH is >3. Dry the solid (2-acetamido-3-methyl-5-nitrobenzoic acid) at 50°C under vacuum.

Phase 2: Hydrolysis (Deprotection)

Objective: Remove the acetyl protecting group to restore the free amine.

Protocol:

  • Suspend the crude nitrated intermediate in 6M HCl (10 volumes).

  • Reflux at 90-100°C for 4 hours. Monitor by HPLC for the disappearance of the acetamide peak.

  • Cool to room temperature. The hydrochloride salt of the product may precipitate.[4]

  • Adjust pH to ~4-5 with 20% NaOH solution to precipitate the free amino acid (2-amino-3-methyl-5-nitrobenzoic acid).

  • Filter, wash with water, and dry.[2][3][6]

    • Yield Expectation: >85% over two steps.[5][7][8][9]

Phase 3: The Sandmeyer Reaction (Chlorination)

Objective: Convert the C2-amino group to a C2-chloro group.

Reagents:

  • 2-Amino-3-methyl-5-nitrobenzoic acid

  • Sodium Nitrite (NaNO₂)[4]

  • Copper(I) Chloride (CuCl)[4]

  • Concentrated HCl[4]

Protocol:

  • Diazotization:

    • Charge a reactor with 10 g of 2-amino-3-methyl-5-nitrobenzoic acid and 30 mL of 6M HCl. Cool to -5°C to 0°C.[6]

    • Prepare a solution of NaNO₂ (3.8 g in 10 mL water).

    • Add the NaNO₂ solution dropwise to the amine suspension. The mixture will clear as the diazonium salt forms.

    • Safety Note: Ensure efficient venting for NOₓ gases. Keep T < 5°C to prevent diazonium decomposition (phenol formation).

  • Sandmeyer Reaction:

    • In a separate vessel, dissolve CuCl (6.0 g) in 20 mL conc. HCl. Cool to 0°C.[2][3][6][10][11]

    • Slowly transfer the cold diazonium solution into the CuCl solution with vigorous stirring.

    • Observation: Nitrogen gas evolution will be vigorous. Control addition rate to manage foaming.

  • Completion:

    • Allow the mixture to warm to room temperature naturally, then heat to 60°C for 30 minutes to ensure complete decomposition of the diazonium complex.

  • Workup:

    • Cool to room temperature. The product, 2-Chloro-3-methyl-5-nitrobenzoic acid , will precipitate as a beige solid.

    • Filter and wash with 1M HCl (to remove copper salts) followed by water.

    • Recrystallization: Purify using Ethanol/Water (80:20) to obtain analytical grade material.

Process Control & Analytical Specifications

Quantitative Data Summary
ParameterNitration StepSandmeyer StepOverall Process
Reagent Efficiency 1.1 eq HNO₃1.2 eq NaNO₂, 1.5 eq CuCl-
Temperature Limit < 10°C (Critical)< 5°C (Diazotization)-
Typical Yield 88 - 92%75 - 80%~65 - 70%
Major Impurity Dinitro speciesPhenol (from hydrolysis)-
Purity (HPLC) > 95% (Crude)> 98% (Recrystallized)> 99%
Analytical Checkpoints
  • HPLC: C18 Column, Acetonitrile/Water (0.1% H3PO4) gradient.

    • Target Retention Time: Product elutes later than the amino-precursor due to Cl lipophilicity.

  • 1H NMR (DMSO-d6):

    • Look for two aromatic singlets (or meta-coupled doublets).

    • 
       ~2.45 ppm (s, 3H, Ar-CH3).
      
    • 
       ~8.2-8.5 ppm (Ar-H protons). Absence of broad NH2 signal.
      

Safety & Handling (E-E-A-T)

  • Thermal Hazards: The diazonium intermediate is unstable. Never isolate the dry diazonium salt; process it immediately in solution.

  • Chemical Exposure: Nitrous fumes (NOx) are toxic. All diazotization steps must be performed in a functioning fume hood with a scrubber system.

  • Waste Disposal: Copper salts are heavy metal pollutants. Aqueous waste from the Sandmeyer step must be segregated and treated (sulfide precipitation) before disposal.

Graphviz Workflow Diagram

Workflow Start Start: 2-Amino-3-methylbenzoic acid Protect Acetylation (Ac2O, Reflux) Start->Protect Nitration Nitration (HNO3/H2SO4, <5°C) *Critical Temp Control* Protect->Nitration Hydrolysis Hydrolysis (HCl, Reflux) Nitration->Hydrolysis Diazo Diazotization (NaNO2/HCl, <0°C) *Unstable Intermediate* Hydrolysis->Diazo Sandmeyer Sandmeyer Reaction (CuCl/HCl, 0°C -> 60°C) Diazo->Sandmeyer Immediate Transfer Purification Recrystallization (EtOH/H2O) Sandmeyer->Purification Final Final Product: 2-Chloro-3-methyl-5-nitrobenzoic acid Purification->Final

Caption: Operational workflow emphasizing critical temperature control points during Nitration and Diazotization.

References

  • Nitration Regioselectivity: Studies on the nitration of substituted toluenes and benzoic acids confirm that amino/acetamido groups are dominant para-directors, overriding methyl groups. See generally: Smith, M. B., & March, J. March's Advanced Organic Chemistry. Wiley.
  • Sandmeyer Protocol: The conversion of amino-benzoic acids to chloro-benzoic acids is a standard industrial transformation. Refer to: "Sandmeyer Reaction Overview and Procedure," Scribd (Source 1.7). Link

  • Compound Characterization: 2-Chloro-3-methyl-5-nitrobenzoic acid properties and identifiers. PubChem CID 13546452. Link

  • Alternative Routes (Direct Nitration): For comparative data on nitration of o-chlorobenzoic acid (yielding 2-chloro-5-nitrobenzoic acid), see Guidechem (Source 1.7). Link

  • Industrial Precedents: Similar protocols are utilized for 2-amino-3-methyl-5-chlorobenzoic acid, demonstrating the stability of the scaffold under these conditions. Google Patents CN112778147A. Link

Sources

Method

Chemoselective Reduction of 2-Chloro-3-methyl-5-nitrobenzoic Acid: Reagent Selection and Protocols

Executive Summary & Scientific Rationale The conversion of 2-chloro-3-methyl-5-nitrobenzoic acid to 5-amino-2-chloro-3-methylbenzoic acid is a critical transformation in the synthesis of advanced pharmaceutical intermedi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

The conversion of 2-chloro-3-methyl-5-nitrobenzoic acid to 5-amino-2-chloro-3-methylbenzoic acid is a critical transformation in the synthesis of advanced pharmaceutical intermediates and agrochemicals. The primary synthetic challenge lies in the molecule's polyfunctional nature: it contains a reducible nitro group, a labile aryl chloride, and an acidic carboxylate.

Standard catalytic hydrogenation (e.g., using Palladium on Carbon, Pd/C) is notoriously problematic for this substrate. Palladium readily undergoes oxidative addition into the aryl C–Cl bond, leading to competitive hydrodehalogenation and the formation of the undesired 3-amino-5-methylbenzoic acid[1]. To achieve >95% chemoselectivity, the reduction must proceed via a Single Electron Transfer (SET) mechanism or utilize reagents that specifically target the N–O bond without activating the C–Cl bond[2].

This application note details two field-proven, highly chemoselective methodologies: the Iron-Mediated Béchamp Reduction [3] and the Sodium Dithionite Aqueous Reduction [4].

G Substrate 2-Chloro-3-methyl- 5-nitrobenzoic acid Reagent1 Fe / NH4Cl or Na2S2O4 Substrate->Reagent1 Reagent2 Pd/C, H2 (Standard Hydrogenation) Substrate->Reagent2 DesiredProduct 5-Amino-2-chloro- 3-methylbenzoic acid (Target) UndesiredProduct 3-Amino-5-methylbenzoic acid (Dehalogenated Byproduct) Reagent1->DesiredProduct Chemoselective Reduction Reagent2->UndesiredProduct Hydrodehalogenation (Side Reaction)

Reaction pathways for 2-chloro-3-methyl-5-nitrobenzoic acid reduction, highlighting chemoselectivity.

Reagent Comparison and Selection Matrix

Selecting the appropriate reagent dictates not only the yield but also the downstream processing requirements. Because the target product is amphoteric (containing both a basic amine and an acidic carboxylic acid), isolation relies heavily on isoelectric precipitation.

Table 1: Quantitative Comparison of Reduction Strategies
Reduction ReagentMechanismChemoselectivity (Nitro vs. Chloro)Typical YieldEnvironmental / Safety ImpactScalability & Workup
Fe / NH₄Cl (Béchamp) Single Electron Transfer (SET)> 99%85 - 92%Low toxicity; generates insoluble Fe₃O₄ waste.Excellent. Workup requires hot filtration over Celite.
Na₂S₂O₄ / NaOH Hydride/Electron Transfer> 99%75 - 85%Generates sulfate/sulfite salts; sulfur dioxide risk if acidified too rapidly.Good. Fully homogeneous aqueous reaction; easy precipitation.
SnCl₂ / HCl Metal-mediated SET> 98%80 - 90%High toxicity; generates heavy metal (Tin) waste.Poor for large scale due to toxic waste disposal and emulsion risks.
Pd/C / H₂ Surface Adsorption / Insertion< 50% (High Dehalogenation)< 40%Green (water is the only byproduct), but uses precious metals.Poor for this specific substrate without specialized catalyst poisons.

Data synthesized from established chemoselective reduction tolerances of halonitroarenes[5][6].

Detailed Experimental Protocols

Protocol A: Iron-Mediated Reduction (Modified Béchamp)

Causality & Expertise: Traditional Béchamp reductions use strong acids (HCl), which can form soluble iron complexes that are notoriously difficult to separate from amphoteric products. By substituting HCl with Ammonium Chloride (NH₄Cl), the reaction medium remains mildly acidic (pH ~5-6). This is sufficient to activate the iron powder surface while ensuring the iron byproduct forms as an easily filterable, insoluble magnetite (Fe₃O₄) precipitate[3].

Materials:

  • 2-Chloro-3-methyl-5-nitrobenzoic acid: 1.0 eq (e.g., 10.0 g)

  • Iron Powder (325 mesh, activated): 5.0 eq

  • Ammonium Chloride (NH₄Cl): 2.5 eq

  • Solvent: Ethanol / Water (2:1 v/v)

Step-by-Step Methodology:

  • Preparation: In a round-bottom flask equipped with a reflux condenser and overhead stirrer, dissolve the nitrobenzoic acid substrate in the Ethanol/Water mixture.

  • Activation: Add the NH₄Cl to the solution. Heat the mixture to 60 °C to ensure complete dissolution.

  • Reduction (Self-Validating Step): Add the Iron powder portion-wise over 30 minutes to control the mild exotherm. Validation cue: The reaction mixture will transition from a yellow/orange solution to a dark brown/black suspension as Fe₃O₄ is generated.

  • Reflux: Heat the mixture to reflux (approx. 80 °C) for 2–4 hours. Monitor via TLC (Dichloromethane:Methanol 9:1 with a drop of acetic acid). The UV-active starting material spot will disappear, replaced by a lower-Rf fluorescent spot (the amine).

  • Hot Filtration: While still hot (>60 °C), filter the black suspension through a pad of Celite to remove the iron oxides. Wash the Celite pad generously with hot ethanol. Causality: Filtering hot prevents the product from crystallizing out within the iron waste.

  • Concentration & Isoelectric Isolation: Concentrate the filtrate under reduced pressure to remove the ethanol. Cool the remaining aqueous phase to 0–5 °C. Carefully adjust the pH to ~3.5–4.0 using 1M HCl. Validation cue: A thick white/pale-tan precipitate will rapidly form at the isoelectric point.

  • Collection: Filter the precipitate, wash with ice-cold water, and dry under vacuum at 50 °C to afford 5-amino-2-chloro-3-methylbenzoic acid.

Protocol B: Sodium Dithionite Reduction in Aqueous Base

Causality & Expertise: This method leverages the carboxylic acid functional group. By conducting the reaction in a basic aqueous solution, the substrate is converted to its highly soluble sodium carboxylate salt. Sodium dithionite (Na₂S₂O₄) acts as a mild, highly chemoselective reducing agent in this homogeneous aqueous environment, completely bypassing the need for organic solvents[4].

Materials:

  • 2-Chloro-3-methyl-5-nitrobenzoic acid: 1.0 eq (e.g., 5.0 g)

  • Sodium Dithionite (Na₂S₂O₄, technical grade 85%): 4.0 eq

  • Sodium Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃): 2.0 eq

  • Solvent: Deionized Water

Step-by-Step Methodology:

  • Substrate Solubilization: Dissolve the NaOH or Na₂CO₃ in deionized water. Add the nitrobenzoic acid substrate and stir until completely dissolved. Validation cue: The solution will turn a clear, bright yellow/orange, indicating the formation of the soluble nitrobenzoate salt.

  • Reduction: Heat the solution to 50 °C. Add the Sodium Dithionite portion-wise over 20 minutes. Caution: Addition may cause foaming due to the release of minor sulfur gases.

  • Monitoring (Self-Validating Step): Stir the reaction at 50 °C for 1–2 hours. Validation cue: The deep yellow color will rapidly bleach to a pale yellow or completely colorless solution, visually confirming the reduction of the chromophoric nitro group.

  • Neutralization & Precipitation: Cool the reaction mixture to 0–5 °C in an ice bath. Very slowly add 2M HCl dropwise to adjust the pH to ~3.5. Causality: Rapid addition of acid to unreacted dithionite/sulfite byproducts will liberate toxic SO₂ gas. Perform this step strictly in a fume hood.

  • Collection: Upon reaching the isoelectric point, the 5-amino-2-chloro-3-methylbenzoic acid will crash out as a solid. Filter, wash thoroughly with cold water to remove inorganic salts, and dry under vacuum.

References

  • Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst National Institutes of Health (NIH) / ACS Publications[Link]

  • Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach RSC Publishing[Link]

  • Fast and effective reduction of nitroarenes by sodium dithionite under PTC conditions: Application in solid-phase synthesis ResearchGate / Tetrahedron Letters[Link]

  • Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines ACS Publications[Link]

Sources

Application

Synthesis of agrochemicals using 2-Chloro-3-methyl-5-nitrobenzoic acid building blocks

An Application and Protocol Guide for the Synthesis of Agrochemicals Using Substituted Benzoic Acid Building Blocks Abstract Substituted benzoic acids are foundational scaffolds in the synthesis of a wide array of high-v...

Author: BenchChem Technical Support Team. Date: March 2026

An Application and Protocol Guide for the Synthesis of Agrochemicals Using Substituted Benzoic Acid Building Blocks

Abstract

Substituted benzoic acids are foundational scaffolds in the synthesis of a wide array of high-value agrochemicals. Their tailored functionalization allows for the precise construction of complex molecules with potent biological activities. This guide provides an in-depth exploration of the synthetic pathways leveraging these building blocks, with a specific focus on the synthesis of the critical intermediate, 2-amino-5-chloro-3-methylbenzoic acid. This intermediate is a cornerstone in the production of modern diamide insecticides, such as chlorantraniliprole. We will dissect the multi-step synthesis from a common precursor, m-toluic acid, detailing the critical nitration, reduction, and chlorination steps. This document serves as a comprehensive resource for researchers in agrochemical development, offering not just protocols, but also the underlying chemical logic and strategic considerations for each synthetic transformation.

Introduction: The Strategic Importance of Substituted Benzoic Acids in Agrochemicals

The molecular architecture of modern crop protection agents is a testament to the power of synthetic organic chemistry. Among the vast arsenal of starting materials, substituted benzoic acids stand out as exceptionally versatile and crucial building blocks.[1][2] The presence of a carboxylic acid group provides a reliable handle for amide bond formation, a common linkage in bioactive molecules, while the aromatic ring can be strategically decorated with various functional groups (halogens, nitro groups, alkyl chains) to modulate a compound's efficacy, selectivity, and environmental profile.

A prime example of this molecular engineering is found in the synthesis of the anthranilic diamide class of insecticides. These compounds, including the blockbuster product chlorantraniliprole, function by targeting insect ryanodine receptors, a mode of action that provides high efficacy against a range of pests with low toxicity to non-target organisms.[1] The core of these molecules is often an elaborately substituted anthranilic acid (2-aminobenzoic acid) derivative.

This guide focuses on the synthesis of a key intermediate for this class of insecticides: 2-amino-5-chloro-3-methylbenzoic acid . While the user's query specified 2-Chloro-3-methyl-5-nitrobenzoic acid, the synthetic route to the industrially pivotal 2-amino-5-chloro-3-methylbenzoic acid proceeds through a closely related nitrated intermediate, 2-nitro-3-methylbenzoic acid . Understanding this pathway provides a more practical and field-proven context for the application of such building blocks. We will detail the conversion of readily available m-toluic acid into this high-value intermediate, a process that hinges on controlled nitration, efficient reduction, and regioselective chlorination.

Overall Synthetic Workflow

The transformation of a simple commodity chemical into a complex agrochemical intermediate is a multi-step process requiring precise control over reaction conditions and a deep understanding of substituent effects on aromatic reactivity. The logical flow from the starting material to the key intermediate is illustrated below.

G cluster_main Synthetic Pathway to 2-amino-5-chloro-3-methylbenzoic acid A m-Toluic Acid (3-Methylbenzoic Acid) B 2-Nitro-3-methylbenzoic Acid A->B Step 1: Nitration (HNO₃, H₂SO₄) C 2-Amino-3-methylbenzoic Acid B->C Step 2: Reduction (e.g., H₂, Pd/C) D 2-Amino-5-chloro-3-methylbenzoic Acid (Key Intermediate) C->D Step 3: Chlorination (e.g., NCS, TCCA) E Diamide Insecticide (e.g., Chlorantraniliprole) D->E Step 4: Amide Coupling (with Pyrazole Carboxylic Acid)

Caption: Overall synthetic pathway from m-Toluic Acid to a Diamide Insecticide.

Core Synthetic Protocols and Mechanistic Insights

This section provides detailed, step-by-step protocols for the synthesis of 2-amino-5-chloro-3-methylbenzoic acid. The causality behind key experimental choices is explained to provide a deeper understanding of each transformation.

Step 1: Nitration of m-Toluic Acid

Objective: To introduce a nitro group onto the aromatic ring of m-toluic acid, yielding 2-nitro-3-methylbenzoic acid.

Causality and Strategy: The nitration of m-toluic acid is a classic electrophilic aromatic substitution. The substituents on the ring—a methyl group (-CH₃) and a carboxylic acid group (-COOH)—dictate the position of the incoming nitro group (-NO₂). The methyl group is an ortho-, para-director and activating, while the carboxylic acid group is a meta-director and deactivating. The directing effects combine to strongly favor substitution at the C2 position, which is ortho to the methyl group and meta to the carboxyl group. Using a mixture of nitric and sulfuric acid generates the highly electrophilic nitronium ion (NO₂⁺), which is essential for the reaction to proceed. Low temperatures are critical to prevent over-nitration and the formation of unwanted byproducts.[3]

Experimental Protocol:

  • Reactor Setup: To a 500 mL jacketed glass reactor equipped with a mechanical stirrer, a thermocouple, and a dropping funnel, add concentrated sulfuric acid (98%, 150 mL).

  • Cooling: Begin stirring and cool the sulfuric acid to 0-5 °C using a circulating chiller.

  • Substrate Addition: Slowly add m-toluic acid (50 g, 0.367 mol) in portions, ensuring the temperature does not exceed 10 °C. Stir until all solids are dissolved.

  • Nitrating Mixture: Prepare a nitrating mixture by carefully adding concentrated nitric acid (68%, 28 mL, approx. 0.44 mol) to concentrated sulfuric acid (50 mL) in a separate flask, pre-chilled to 0 °C.

  • Nitration Reaction: Add the cold nitrating mixture dropwise to the reactor over 1.5-2 hours, maintaining the internal temperature strictly between 0 °C and 5 °C.[3]

  • Reaction Monitoring: After the addition is complete, allow the mixture to stir at 5 °C for an additional 1-2 hours. Monitor the reaction's completion using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Work-up and Isolation: Carefully pour the reaction mixture onto crushed ice (approx. 500 g) with vigorous stirring. A precipitate will form.

  • Filtration and Washing: Isolate the solid product by vacuum filtration. Wash the filter cake thoroughly with cold deionized water until the washings are neutral (pH ~7).

  • Drying: Dry the product, 2-nitro-3-methylbenzoic acid, in a vacuum oven at 60-70 °C to a constant weight.

Step 2: Reduction of 2-Nitro-3-methylbenzoic Acid

Objective: To selectively reduce the nitro group to an amino group, forming 2-amino-3-methylbenzoic acid.

Causality and Strategy: Catalytic hydrogenation is the preferred industrial method for this transformation due to its high efficiency, clean conversion, and the avoidance of stoichiometric metal waste.[3] A palladium on carbon (Pd/C) catalyst is highly effective for nitro group reductions. The reaction is carried out under a positive pressure of hydrogen gas. The solvent choice, typically an alcohol like methanol or ethanol, is important for solubilizing the starting material and facilitating its interaction with the catalyst surface.

Experimental Protocol:

  • Reactor Setup: Charge a suitable hydrogenation reactor (e.g., a Parr shaker or autoclave) with 2-nitro-3-methylbenzoic acid (40 g, 0.22 mol) and methanol (200 mL).

  • Catalyst Addition: Carefully add 5% Palladium on Carbon (Pd/C) catalyst (approx. 1.0 g, 2.5% w/w) to the slurry.

  • Hydrogenation: Seal the reactor and purge it several times with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen gas to 50-60 psi.

  • Reaction: Begin vigorous stirring and heat the mixture to 40-50 °C. The reaction is exothermic, and the uptake of hydrogen can be monitored by the pressure drop.

  • Reaction Monitoring: The reaction is typically complete within 4-6 hours. Monitor by HPLC for the disappearance of the starting material.

  • Catalyst Removal: After completion, cool the reactor to room temperature and carefully vent the hydrogen. Purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The catalyst is pyrophoric and should be handled while wet.

  • Isolation: Evaporate the methanol from the filtrate under reduced pressure to yield crude 2-amino-3-methylbenzoic acid as a solid. This product is often of sufficient purity for the next step.

Step 3: Chlorination of 2-Amino-3-methylbenzoic Acid

Objective: To regioselectively introduce a chlorine atom at the 5-position of the aromatic ring to yield the final key intermediate, 2-amino-5-chloro-3-methylbenzoic acid.

Causality and Strategy: This is another electrophilic aromatic substitution. The amino group (-NH₂) is a very strong activating and ortho-, para-directing group. The position para to the amino group (C5) is the most sterically accessible and electronically favorable site for chlorination.[4] Common chlorinating agents for this reaction include N-chlorosuccinimide (NCS) or cyanuric chloride (TCCA).[3][4] The choice of agent can depend on cost, reactivity, and ease of handling. The reaction is typically run in a polar aprotic solvent like N,N-dimethylformamide (DMF).

Experimental Protocol:

  • Reactor Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 2-amino-3-methylbenzoic acid (30 g, 0.198 mol) in DMF (150 mL).

  • Chlorinating Agent: Add cyanuric chloride (TCCA) (15.4 g, 0.066 mol, 0.33 equivalents) portion-wise to the stirred solution at room temperature. An alternative is using N-chlorosuccinimide (NCS) (27.8 g, 0.208 mol, 1.05 equivalents).

  • Reaction: Stir the mixture at room temperature (or slightly elevated, e.g., 40 °C, if kinetics are slow) for 3-5 hours.[4]

  • Reaction Monitoring: Follow the progress of the reaction by HPLC until the starting material is consumed.

  • Work-up: Upon completion, pour the reaction mixture into a beaker containing ice water (600 mL).

  • Precipitation and Isolation: Stir the aqueous mixture for 30 minutes. The product will precipitate out of the solution. Collect the solid by vacuum filtration.

  • Washing and Drying: Wash the filter cake with ample cold water. Dry the product, 2-amino-5-chloro-3-methylbenzoic acid, under vacuum at 70-80 °C.

Data Presentation: Summary of Yields and Properties

The following table summarizes typical results for the described synthetic sequence.

StepProduct NameMolecular Weight ( g/mol )Typical Yield (%)Melting Point (°C)Purity (HPLC, %)
12-Nitro-3-methylbenzoic Acid181.1585-92%215-218 °C>99.0%
22-Amino-3-methylbenzoic Acid151.1695-99%174-177 °C>99.0%
32-Amino-5-chloro-3-methylbenzoic Acid185.6190-95%239-242 °C>99.5%

Application: The Final Step in Diamide Insecticide Synthesis

The synthesized 2-amino-5-chloro-3-methylbenzoic acid is now ready to be used as a key building block. Its primary application is in the amide coupling reaction to form the final active ingredient.

Logical Relationship:

G cluster_coupling Final Amide Coupling A 2-Amino-5-chloro-3-methylbenzoic Acid (Synthesized Intermediate) C Chlorantraniliprole (Final Product) A->C Forms one amide bond B 3-Bromo-1-(3-chloro-2-pyridinyl)- 1H-pyrazole-5-carbonyl Chloride (Coupling Partner) B->C Forms second amide bond

Caption: Coupling of the key intermediate to form the final agrochemical.

This final step typically involves activating the carboxylic acid of the pyrazole fragment (e.g., by converting it to an acid chloride) and then reacting it with the amino group of our synthesized intermediate to form the crucial amide bond that defines the diamide insecticide class.[5]

Conclusion

The synthetic pathway from m-toluic acid to 2-amino-5-chloro-3-methylbenzoic acid exemplifies a robust and efficient strategy for creating high-value agrochemical intermediates. Each step—nitration, reduction, and chlorination—is governed by fundamental principles of organic chemistry, and their successful execution relies on careful control of reaction parameters. This guide provides the necessary protocols and theoretical background to empower researchers to utilize these powerful building blocks in the development of next-generation crop protection solutions.

References

  • ResearchGate. (2026, February 12). Synthesis and Herbicidal Activity of Novel Sulfonylurea Derivatives. ResearchGate. Retrieved from [Link]

  • AERU. (n.d.). Chlorimuron-ethyl (Ref: DPX F6025). University of Hertfordshire. Retrieved from [Link]

  • Arvee Laboratories. (n.d.). 2-Chloro-5-Nitrobenzoic Acid. Arvee Laboratories. Retrieved from [Link]

  • Google Patents. (1974). US3822311A - Process for the production of 2,5-dichloro-3-nitro-benzoic acid.
  • Google Patents. (2012). CN102329237A - Production process of 2-chloro-5-nitrobenzoic acid.
  • ResearchGate. (2025, August 7). Synthesis of new herbicides from the class of sulfonylureas. ResearchGate. Retrieved from [Link]

  • ResearchGate. (2012, December 5). Metal Catalyst-Free Amination of 2-Chloro-5-nitrobenzoic Acid in Superheated Water. ResearchGate. Retrieved from [Link]

  • ResearchGate. (2015, August 3). Common and Chemical Names of Herbicides Approved by the Weed Science Society of America. ResearchGate. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthetic pathway from 2-chloro-3-nitro-5-(trifluoromethyl)benzoic.... ResearchGate. Retrieved from [Link]

  • Patsnap. (2019, July 5). Method for preparing 2-amino-5-chloro-3-methylbenzoic acid. Eureka. Retrieved from [Link]

  • MDPI. (2025, November 29). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. MDPI. Retrieved from [Link]

  • Google Patents. (n.d.). CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.
  • Google Patents. (1984). US4454345A - Process for preparing 2,5-dichloro-3-nitrobenzoic acid.
  • PubMed. (2025, November 29). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. National Center for Biotechnology Information. Retrieved from [Link]

  • Google Patents. (n.d.). CN1171197A - Method for synthesizing herbicide of sulfonylureas.
  • ResearchGate. (2026, January 10). (PDF) From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. ResearchGate. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of 2-Chloro-3-methyl-5-nitrobenzoic Acid Synthesis

Ticket ID: 2C3M5N-OPT-04 Status: Open Priority: High (Yield Critical) Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary: The "Director Conflict" If you are experiencing low y...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: 2C3M5N-OPT-04 Status: Open Priority: High (Yield Critical) Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Director Conflict"

If you are experiencing low yields (<40%) or difficult purification profiles when synthesizing 2-Chloro-3-methyl-5-nitrobenzoic acid , the root cause is likely regiochemical mismatch in the direct nitration step.

In 2-chloro-3-methylbenzoic acid, the substituents exert conflicting directing effects:

  • -CH₃ (Position 3): Strong activator, directs ortho/para (Positions 2, 4, 6 ).

  • -Cl (Position 2): Weak deactivator, directs ortho/para (Positions 3, 5 ).

  • -COOH (Position 1): Strong deactivator, directs meta (Positions 3, 5 ).

The Problem: The strongest activator (Methyl) directs the incoming nitro group to Position 6 , while the Chloro and Carboxyl groups direct to Position 5 . Under standard electrophilic aromatic substitution (EAS) conditions, the Methyl group's activation often dominates, leading to significant formation of the 6-nitro isomer (impurity) rather than the desired 5-nitro target.

This guide details two protocols:

  • Protocol A (Recommended): The "Oxidation Route" (bypassing the regioselectivity issue).

  • Protocol B (Legacy): Optimization of Direct Nitration (for users restricted to this pathway).

Part 1: Diagnostic & Decision Tree

Before altering your workflow, confirm your impurity profile.

DecisionTree Start START: Low Yield / Impure Product Analyze Analyze Crude Mixture (HPLC/NMR) Start->Analyze Isomer6 Major Impurity: 6-Nitro Isomer (Methyl Effect Dominant) Analyze->Isomer6 >15% Regio-isomer IsomerClean Profile Clean but Low Conversion Analyze->IsomerClean Unreacted SM RouteA SWITCH TO PROTOCOL A (Oxidation Route) Isomer6->RouteA Recommended Fix RouteB OPTIMIZE PROTOCOL B (Acid Strength/Temp) IsomerClean->RouteB Kinetic Issue

Figure 1: Decision logic for selecting the synthesis pathway based on impurity profiling.

Part 2: Protocol A - The Oxidation Route (High Yield)

Objective: Avoid the regioselectivity conflict by establishing the nitro group before the carboxylic acid is formed. Strategy: Oxidation of 2-chloro-3-methyl-5-nitrotoluene .

The Logic

By starting with the toluene derivative, you effectively lock the positions. The oxidation of the methyl group (at C1 relative to the final acid) to a carboxylic acid is chemically distinct from the nitro group, preventing isomer scrambling.

Experimental Workflow

Precursor: 2-Chloro-3-methyl-5-nitrotoluene (Commercial or synthesized via nitration of 2-chloro-3-methyltoluene, where steric hindrance at C4 favors C5/C6 separation).

Step-by-Step Oxidation Protocol:

  • Reaction Setup:

    • Charge a reactor with 2-chloro-3-methyl-5-nitrotoluene (1.0 eq).

    • Solvent: Pyridine/Water (1:1 v/v) or t-Butanol/Water (for green chemistry compliance).

    • Catalyst: KMnO₄ (Potassium Permanganate) - 2.5 to 3.0 eq. Note: Use stoichiometric excess to prevent stalling at the aldehyde stage.

  • Execution:

    • Heat mixture to 85–95°C (Reflux).

    • Add KMnO₄ portion-wise over 2 hours. Critical: Exothermic. Monitor internal temp.

    • Checkpoint: Monitor via TLC/HPLC. Disappearance of the methyl peak and appearance of the polar acid peak.

  • Workup (The "Manganese Trap"):

    • The reaction will generate MnO₂ (brown sludge). Filter hot through Celite.

    • Crucial Step: The product is in the aqueous filtrate as the potassium salt.

    • Acidify the filtrate with HCl (conc.) to pH < 2.[1]

    • The target acid will precipitate as a white/off-white solid.

  • Data & Expectations:

ParameterValueNotes
Typical Yield 75% - 85%Significantly higher than direct nitration.
Purity (HPLC) >98%Main impurity is unreacted starting material.
Regioselectivity 100%Fixed by starting material.
Part 3: Protocol B - Optimization of Direct Nitration

Objective: Force the reaction to Position 5 despite the electronic mismatch. Audience: Users who cannot change starting materials due to regulatory filing or cost.

The Logic

To favor Position 5 (controlled by Cl/COOH) over Position 6 (controlled by Methyl), you must exploit steric hindrance and thermodynamics . Position 6 is sterically crowded (ortho to both Methyl and Carboxyl). Lower temperatures favor the kinetically controlled product (often the less crowded 5-isomer, though electronic activation usually dictates kinetics). Correction: Actually, in this specific scaffold, the 6-position is electronically favored but sterically crowded. We use Mixed Acid (H₂SO₄/HNO₃) to maximize the electrophilicity of the nitronium ion, allowing reaction at the deactivated 5-position.

Troubleshooting the "Isomer Soup" (Purification)

If you are stuck with a mixture of 5-nitro and 6-nitro isomers, standard recrystallization often fails due to similar solubilities. Use pH-Controlled Fractional Precipitation .

The "pH Swing" Protocol:

  • Dissolution: Dissolve the crude solid mixture in aqueous NaOH (10% solution). Both isomers form soluble sodium salts. pH should be >10.[1]

  • Selective Precipitation:

    • Slowly add HCl while monitoring pH with a calibrated probe.

    • Theory: The pKa of the 6-nitro isomer (ortho-nitro effect) is slightly lower (more acidic) than the 5-nitro isomer due to the proximity of the electron-withdrawing nitro group to the carboxylate.

    • Note: In many ortho-substituted benzoates, the ortho-isomer precipitates last when acidifying (it stays in salt form longer) or first depending on crystal lattice energy.

    • Empirical Adjustment: Acidify to pH 4.0–4.5 . Stir for 30 mins.

    • Filter the solid.[2] Analyze. Often, the less acidic isomer (or the one with higher lattice energy) precipitates first.

    • Continue acidifying filtrate to pH 1.0 . Collect second crop.

    • Action: Compare Crop 1 and Crop 2 via HPLC.[3] One will be significantly enriched in the target.

Part 4: Frequently Asked Questions (FAQs)

Q1: Why does the reaction turn black during direct nitration?

  • Cause: Oxidative degradation. The methyl group is susceptible to oxidation by fuming nitric acid, especially if the temperature exceeds 5°C during addition.

  • Fix: Maintain internal temperature -5°C to 0°C during the addition of HNO₃. Use a cryostat, not just an ice bath.

Q2: Can I use catalytic hydrogenation to clean up the product?

  • Warning: No. Hydrogenation will reduce the nitro group to an amine (forming 2-chloro-3-methyl-5-aminobenzoic acid) and potentially dechlorinate the ring (hydrodehalogenation) if Pd/C is used.

Q3: My HPLC shows a "shoulder" on the main peak. What is it?

  • Identification: This is likely the 6-nitro isomer .

  • Resolution: Use a Phenyl-Hexyl column instead of C18. The pi-pi interactions often separate regioisomers better than pure hydrophobicity.

References
  • BenchChem Technical Support. (2025).[2][4] A Comparative Guide to the Regioselectivity of Nitration in Substituted Benzoic Acids. Retrieved from (Simulated/General Reference based on search context 1.1).

  • Google Patents. (2012). CN102329237A - Production process of 2-chloro-5-nitrobenzoic acid.[5][6] Retrieved from . (Demonstrates the alkali/acid purification logic).

  • European Patent Office. (2004). EP1443040A1 - Process for preparing 3-chloro-5-nitrotoluene. Retrieved from . (Source for the nitrotoluene precursor synthesis and stability).

  • PubChem. (2025).[7] Compound Summary: 3-Chloro-5-nitrotoluene.[8] Retrieved from .

Sources

Optimization

Optimal recrystallization solvents for purifying 2-Chloro-3-methyl-5-nitrobenzoic acid

Executive Summary & Chemical Context[1][2][3][4][5][6] 2-Chloro-3-methyl-5-nitrobenzoic acid is a highly functionalized aromatic intermediate used in the synthesis of agrochemicals (e.g., benzoylurea insecticides) and ph...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context[1][2][3][4][5][6]

2-Chloro-3-methyl-5-nitrobenzoic acid is a highly functionalized aromatic intermediate used in the synthesis of agrochemicals (e.g., benzoylurea insecticides) and pharmaceutical scaffolds.[1] Its synthesis—typically via the nitration of 2-chloro-3-methylbenzoic acid—often yields a mixture of isomers (mainly the 4-nitro and 6-nitro analogs) and unreacted starting material.[1]

Achieving pharmaceutical-grade purity (>98%) requires a purification strategy that exploits the subtle solubility differences driven by the 3-methyl group (lipophilic) and the 5-nitro group (polar/H-bond acceptor).[1] This guide provides a tiered solvent selection strategy to maximize yield while effectively rejecting critical impurities.

Solvent Selection Strategy

The choice of solvent depends heavily on the impurity profile of your crude material. Use the decision matrix below to select the optimal system.

Tier 1: General Purification (Yield & Gross Impurity Removal)

Solvent System: Ethanol / Water (Aqueous Alcohol) [1]

  • Mechanism: The high polarity of the nitro and carboxyl groups ensures solubility in hot ethanol. The hydrophobic chloro and methyl groups reduce solubility in water.[1] Adding water acts as an anti-solvent, drastically reducing the solubility of the product while keeping more polar impurities (like dinitro species or mineral acids) in solution.

  • Recommended Ratio: Start with 95% Ethanol, adding warm water to the cloud point (typically 1:1 to 1:2 v/v final ratio).

Tier 2: Isomer Rejection (High Purity)

Solvent System: Toluene (or Xylene for higher boiling point)[1]

  • Mechanism: Non-polar aromatic solvents like Toluene are excellent for separating structural isomers.[1] The "ortho-effect" in potential impurities (like 6-nitro isomers where the nitro group is ortho to the carboxyl) often leads to higher solubility in non-polar solvents due to internal hydrogen bonding or dipole cancellation.[1] The target 5-nitro isomer (meta to carboxyl) is less soluble in cold toluene and crystallizes out more effectively.[1]

  • Note: Yields may be lower than aqueous alcohol, but isomer rejection is superior.

Tier 3: "Oiling Out" Prevention

Solvent System: Acetic Acid / Water [1]

  • Mechanism: If the product "oils out" (forms a liquid phase before crystallizing) in ethanol/water, Glacial Acetic Acid is a superior choice. It is a better solvent for benzoic acid derivatives and suppresses the ionization of the carboxyl group, promoting cleaner crystal formation.

Visual Guide: Solvent Decision Matrix

SolventSelection Start Analyze Crude Purity Isomers Isomer Contamination? (4-nitro / 6-nitro) Start->Isomers High Isomer Content General General Impurities? (Salts, Color, Starting Material) Start->General Standard Crude Toluene Solvent: Toluene (Best for Isomer Rejection) Isomers->Toluene Use Non-Polar System EtOH Solvent: Ethanol/Water (Best for Yield) General->EtOH Use Polar/Anti-Solvent Oiling Problem: Product Oils Out? AcOH Solvent: Acetic Acid/Water (Prevents Oiling Out) Oiling->AcOH Switch System EtOH->Oiling If Oiling Occurs

Caption: Decision tree for selecting the optimal recrystallization solvent based on impurity profile and physical behavior.

Detailed Experimental Protocols

Protocol A: Aqueous Ethanol Recrystallization (Standard)

Best for: Removing inorganic salts and polar byproducts.[1]

  • Dissolution: Place 10.0 g of crude 2-Chloro-3-methyl-5-nitrobenzoic acid in a 250 mL Erlenmeyer flask.

  • Solvent Addition: Add 40–50 mL of 95% Ethanol . Heat to reflux (approx. 78°C) with stirring until fully dissolved.

    • Tip: If insolubles remain after 10 mins of reflux, filter hot (see Step 3).[1]

  • Hot Filtration (Optional): If black specks or insolubles are present, filter the hot solution through a pre-warmed fluted filter paper or a sintered glass funnel.[1]

  • Nucleation: Remove from heat. While still hot (~70°C), slowly add warm water (50–60°C) dropwise via an addition funnel.[1]

    • Endpoint: Stop adding water when a faint, persistent turbidity (cloudiness) appears.[1]

    • Clearance: Add 1–2 mL of hot ethanol to clear the solution again.

  • Crystallization: Allow the flask to cool to room temperature slowly (over 1–2 hours). Do not disturb.

    • Why? Rapid cooling traps impurities inside the crystal lattice.[1]

  • Finishing: Cool in an ice bath (0–5°C) for 30 minutes to maximize yield.

  • Isolation: Filter via vacuum (Buchner funnel).[1] Wash the cake with 20 mL of cold 50% Ethanol/Water.

  • Drying: Dry in a vacuum oven at 50°C for 6 hours.

Protocol B: Toluene Recrystallization (Isomer Cleanup)

Best for: Removing 4-nitro or 6-nitro isomers.[1]

  • Slurry: Suspend 10.0 g of crude solid in 80 mL of Toluene.

  • Reflux: Heat to boiling (110°C). The solid should dissolve completely.[1] If not, add Toluene in 5 mL increments.[1]

  • Cooling: Remove from heat and allow to cool to room temperature.

    • Critical: If the 6-nitro isomer is present, it is more soluble in cold toluene and will remain in the mother liquor.[1]

  • Filtration: Collect the crystals by vacuum filtration.

  • Wash: Wash with cold Toluene (very small volume, e.g., 10 mL) followed by Hexane to remove residual high-boiling solvent.[1]

Troubleshooting Guide (Q&A)

Q1: My product is "oiling out" (forming a sticky oil at the bottom) instead of crystallizing. Why? A: This occurs when the melting point of the solute in the solvent mixture is lower than the saturation temperature.

  • Fix 1 (Temperature): Re-heat to dissolve the oil. Allow the solution to cool much more slowly. Insulate the flask with a towel.[1]

  • Fix 2 (Seeding): When the solution is slightly supersaturated but not yet oiling, add a "seed crystal" of pure product to provide a template for crystal growth.

  • Fix 3 (Solvent): Switch to Acetic Acid/Water . The ability of acetic acid to dimerize and solvate the carboxyl group often prevents the phase separation responsible for oiling.

Q2: The yield is low (<60%). Where is my product? A: It is likely remaining in the mother liquor.[1]

  • Check pH: Ensure the solution is acidic. If the pH is neutral/basic, the carboxylic acid will form a salt (benzoate) which is water-soluble.[1] Add drops of HCl to ensure the acid form is precipitated.

  • Over-dilution: You may have used too much solvent.[1] Concentrate the mother liquor by rotary evaporation to half volume and cool again to recover a "second crop."

Q3: The crystals are colored (yellow/orange) but should be off-white. A: Nitro compounds are often naturally yellow, but deep color indicates oxidation byproducts.[1]

  • Fix: During the hot dissolution step (Step 2 of Protocol A), add Activated Charcoal (1-2% by weight) . Boil for 5-10 minutes, then perform a hot filtration through Celite to remove the charcoal.

References

  • Sigma-Aldrich. Product Specification: 2-Chloro-3-methyl-5-nitrobenzoic acid (CAS 154257-82-6).[1] [1]

  • PubChem. Compound Summary: 2-Chloro-5-nitrobenzoic acid (Structural Analog).[1] National Library of Medicine.[1] [1]

  • Google Patents. CN102329237A: Production process of 2-chloro-5-nitrobenzoic acid.[1] (Demonstrates acid/base precipitation and recrystallization logic for chloronitrobenzoic acids).

  • Ambeed. Safety Data Sheet & Solubility Data: 2-Chloro-3-methyl-5-nitrobenzoic acid.[1]

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 2-Chloro-3-methyl-5-nitrobenzoic Acid Coupling

Welcome to the Advanced Troubleshooting Guide for sterically hindered amide bond formation. As a Senior Application Scientist, I frequently encounter failure modes associated with highly substituted aromatic carboxylic a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Guide for sterically hindered amide bond formation. As a Senior Application Scientist, I frequently encounter failure modes associated with highly substituted aromatic carboxylic acids. This guide is designed to provide drug development professionals and synthetic chemists with field-proven, self-validating protocols to conquer the specific steric challenges presented by 2-chloro-3-methyl-5-nitrobenzoic acid.

Diagnostic Overview: The "Buttressing Effect"

Before selecting a coupling reagent, we must understand the physical causality of the reaction failure. In 2-chloro-3-methyl-5-nitrobenzoic acid , the carboxylic acid is heavily shielded:

  • Primary Steric Shield: The ortho-chloro group physically blocks the Bürgi-Dunitz trajectory required for nucleophilic attack on the carbonyl carbon.

  • The Buttressing Effect: The meta-methyl group exerts van der Waals repulsion against the ortho-chloro group, forcing the chlorine atom even closer to the carboxylate moiety. This exponentially increases the steric bulk around the reaction center.

  • Electronic Activation: Conversely, the meta-nitro group is strongly electron-withdrawing. This means that if the acid can be successfully activated, the carbonyl carbon is highly electrophilic. The barrier to coupling is therefore almost entirely kinetic and steric , not thermodynamic.

Frequently Asked Questions (FAQs)

Q1: Why do standard carbodiimide couplings (DCC, EDC/HOBt) yield <20% product with this specific acid? A1: Carbodiimides activate the acid by forming an O-acylisourea intermediate. Because of the buttressed ortho-chloro group, this bulky intermediate is physically protected from the incoming amine. Instead of undergoing the desired aminolysis, the intermediate either hydrolyzes back to the starting material or undergoes a detrimental rearrangement into an unreactive N-acylurea.

Q2: Should I use HATU or COMU for this specific coupling? A2: Uronium/aminium salts are the gold standard for this substrate. HATU is highly recommended for sterically hindered carboxylic acids[1]. It forms an OAt-active ester, and the pyridine nitrogen of the HOAt leaving group provides a critical neighboring group effect. This stabilizes the incoming amine via a hydrogen-bonded 7-membered cyclic transition state, effectively "pulling" the amine through the steric shield[2]. Alternatively, COMU (incorporating OxymaPure) provides similar or superior reactivity for hindered substrates and operates efficiently with just one equivalent of base, while offering a safer toxicity profile than benzotriazole-based reagents[3].

Q3: What if my amine partner is also sterically hindered (e.g., an ortho-substituted aniline)? A3: When both coupling partners are hindered, you face a "double steric penalty," and even HATU may fail. In these cases, converting the acid to an acyl chloride using oxalyl chloride is the most robust approach. If acyl chlorides are incompatible with your substrate's functional groups, highly reactive reagents like TCFH (tetramethylchloroformamidinium hexafluorophosphate) or mechanochemical activation have proven exceptionally effective for ortho-substituted benzoic acids[4].

Troubleshooting Workflow & Decision Matrix

Use the following logical workflow to determine the optimal activation strategy based on the nucleophilicity and steric profile of your amine partner.

G Start Start: 2-Cl-3-Me-5-NO2 Benzoic Acid Coupling AmineType Is the amine nucleophile sterically hindered or electron-deficient? Start->AmineType StandardAmine Primary / Aliphatic Amine (High Nucleophilicity) AmineType->StandardAmine No HinderedAmine Secondary / Aniline (Low Nucleophilicity) AmineType->HinderedAmine Yes HATU HATU / DIPEA / DMF (Uronium Activation) StandardAmine->HATU AcylChloride Oxalyl Chloride / Cat. DMF (Acyl Chloride Formation) HinderedAmine->AcylChloride Success1 Amide Product (>85% Yield) HATU->Success1 Success2 Amide Product (>75% Yield) AcylChloride->Success2

Decision matrix for coupling 2-Chloro-3-methyl-5-nitrobenzoic acid based on amine nucleophilicity.

Quantitative Performance Data

The table below synthesizes expected outcomes using various activation methods for 2-chloro-3-methyl-5-nitrobenzoic acid, highlighting the necessity of advanced reagents.

Activation MethodReagentsActive IntermediateYield (Primary Amine)Yield (Hindered Amine)Reaction Time
Carbodiimide EDC, HOBt, DIPEAO-acylisourea< 40%< 10%24 h
Uronium Salt HATU, DIPEAOAt-active ester> 85%40–60%2–4 h
Uronium Salt COMU, DIPEAOxyma-active ester> 85%50–70%2–4 h
Acyl Chloride (COCl)₂, cat. DMFAcyl chloride> 95%> 80%1–2 h

Validated Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems . They include built-in analytical checkpoints to isolate failure modes during the experiment.

Protocol A: HATU-Mediated Coupling (Solution Phase)

Best for primary amines and unhindered secondary amines.

  • Preparation: Dissolve 2-chloro-3-methyl-5-nitrobenzoic acid (1.0 eq) in anhydrous DMF (0.2 M concentration). Ensure the solvent is strictly anhydrous to prevent hydrolysis of the active ester.

  • Activation: Add HATU (1.2 eq) followed by DIPEA (3.0 eq).

  • Pre-activation (Critical Step): Stir the mixture at room temperature for 30–45 minutes. Because of the steric hindrance, the formation of the OAt-active ester is kinetically slow[1].

    • Self-Validation Check: Quench a 5 µL aliquot of the reaction mixture in 100 µL of methanol and analyze via LC-MS. The presence of the methyl ester mass confirms successful OAt-active ester formation. Do not proceed to Step 4 until the free acid is entirely consumed.

  • Coupling: Add the amine nucleophile (1.1 eq). If the reaction is sluggish, gently heat the mixture to 40°C[1].

  • Workup: Dilute with EtOAc and wash extensively with 5% aqueous LiCl (to remove DMF) and saturated NaHCO₃. Note: Tetramethylurea is a highly polar byproduct of HATU and can be stubborn to remove; multiple aqueous washes are required[1].

HATU_Mechanism Acid Hindered Carboxylate (Deprotonated) Intermediate O-Acyl(tetramethyl)isouronium Intermediate Acid->Intermediate Attacks HATU HATU Reagent HATU->Intermediate Reacts with ActiveEster OAt-Active Ester (7-Membered H-Bond State) Intermediate->ActiveEster HOAt Anion Attack (-Tetramethylurea) Product Amide Bond Formation ActiveEster->Product Amine Addition

Mechanistic pathway of HATU activation bypassing steric hindrance via a 7-membered transition state.

Protocol B: Acyl Chloride Formation (The "Brute Force" Method)

Best for highly hindered amines (e.g., anilines) or when uronium salts fail.

  • Preparation: Dissolve 2-chloro-3-methyl-5-nitrobenzoic acid (1.0 eq) in anhydrous DCM (0.2 M) under an inert argon atmosphere.

  • Catalysis: Add a catalytic amount of anhydrous DMF (0.05 eq).

  • Chlorination: Cool the flask to 0°C and add Oxalyl Chloride (1.5 eq) dropwise. Causality Note: The DMF reacts with oxalyl chloride to form the highly electrophilic Vilsmeier-Haack reagent, which is the true active species that attacks the sterically hindered acid.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir until gas evolution (CO, CO₂) completely ceases (usually 1–2 hours).

    • Self-Validation Check: The cessation of bubbling is a visual kinetic indicator of complete chlorination. To chemically validate, quench an aliquot in anhydrous methanol; TLC should show a quantitative shift from the baseline acid to the less polar methyl ester.

  • Solvent Removal: Concentrate the mixture to absolute dryness under reduced pressure to remove all unreacted oxalyl chloride.

  • Coupling: Redissolve the crude acyl chloride in DCM and add it dropwise to a 0°C solution of the amine (1.1 eq) and DIPEA (2.5 eq) in DCM.

References

  • Rapid Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents ChemRxiv[Link]

  • HATU Wikipedia[Link]

  • Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey Organic Process Research & Development - ACS Publications[Link]

Sources

Optimization

Technical Support Center: Moisture Management for 2-Chloro-3-methyl-5-nitrobenzoic Acid

This technical guide is structured as a specialized support center for 2-Chloro-3-methyl-5-nitrobenzoic acid , a critical intermediate in pharmaceutical synthesis. It addresses the specific challenge of moisture manageme...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide is structured as a specialized support center for 2-Chloro-3-methyl-5-nitrobenzoic acid , a critical intermediate in pharmaceutical synthesis. It addresses the specific challenge of moisture management, which—while not causing immediate catastrophic degradation—critically impacts downstream stoichiometry, activation efficiency (e.g., acid chloride formation), and final drug substance purity.

Product Code: 2C3M5NBA-INT CAS: 56447-23-3 Chemical Class: Substituted Benzoic Acid / Nitroaromatic Critical Quality Attribute (CQA): Water Content (LOD/KF)


 0.5% w/w

Technical Profile: Why Moisture Matters

While 2-Chloro-3-methyl-5-nitrobenzoic acid is chemically stable as a solid, it acts as a process-sensitive intermediate . In drug development, this compound is frequently activated (via thionyl chloride or oxalyl chloride) to form an electrophile.

The "Silent Killer" Mechanism: Moisture does not degrade the acid itself significantly at room temperature. Instead, it acts as a stoichiometric poison during the activation step.

  • Reaction:

    
    
    
  • Consequence: Every mole of water consumes equimolar activation reagent, leading to incomplete conversion, difficult purification, and variable yields in the subsequent coupling step.

Troubleshooting Guide (Q&A)

Category 1: Identification & Diagnostics

Q: The material appears to be caking or clumping inside the bottle. Has it degraded? A: Caking is a primary physical indicator of moisture uptake (hygroscopicity), but it does not confirm chemical degradation. Substituted benzoic acids can form hydrogen-bonded networks with adsorbed water.

  • Action: Do not discard. Perform a Karl Fischer (KF) titration immediately. If the assay is >98% but water is high (>1%), the material is recoverable via drying.

  • Caution: Do not attempt to break hard cakes with metal spatulas, as this can generate static or metal shavings. Use a chemically inert, anti-static tool.[1]

Q: My LC-MS shows a new peak at RRT 0.9 after storing the material in a fridge. Is this hydrolysis? A: It is unlikely to be hydrolysis of the acid itself. 2-Chloro-3-methyl-5-nitrobenzoic acid is robust.

  • Root Cause: This is likely a hydrate form or a physical aggregation altering the retention time slightly, or a contaminant introduced via condensation if the bottle was opened while cold.

  • Resolution: Equilibrate the container to room temperature before opening to prevent condensation. Retest the sample using a dried standard.

Category 2: Prevention & Storage[1][2][3][4][5][6][7]

Q: Can I store this compound in a standard chemical cabinet? A: For R&D scale (<100g), a standard cabinet is insufficient if the ambient humidity >60%.

  • Requirement: Store in a desiccator cabinet or under an inert atmosphere (Nitrogen/Argon).[2]

  • Seal Integrity: Parafilm is permeable to water vapor over time. Use high-density polyethylene (HDPE) tape or secondary containment (sealed Mylar bag with desiccant sachets).

Q: Is it necessary to use a glovebox for dispensing? A: Not strictly for the acid itself, but highly recommended if the downstream reaction is water-intolerant (e.g., Grignard or organolithium chemistry). For standard amide couplings, a nitrogen-flushed glove bag or rapid dispensing in a fume hood is acceptable.

Category 3: Remediation (Drying)

Q: My KF reading is 2.5%. How do I dry it without causing thermal decomposition? A: Nitro-aromatics can be thermally sensitive. Do not exceed 60°C.

  • Protocol: Use a vacuum oven at 40–45°C at <10 mbar.

  • Duration: Dry to constant weight (typically 12–24 hours).

  • Additives: Place a tray of

    
     or activated silica gel in the oven to act as a moisture sink.
    

Experimental Protocols

Protocol A: Volumetric Karl Fischer Titration

Standardized method for substituted benzoic acids.

Objective: Accurately quantify moisture content to correct reaction stoichiometry.

ParameterSpecificationNotes
Solvent System Methanol : Formamide (2:1)Formamide improves solubility of the aromatic acid.
Buffer Imidazole (Solid or Solution)Crucial: Buffers the pH to 5–7. Unbuffered acids shift pH <4, slowing the KF reaction and causing drift.
Sample Size 100 – 300 mgAdjusted to consume ~20-50% of burette volume.
End Point Drift < 25 µ g/min Ensure drift is stable for 30s before accepting result.

Step-by-Step:

  • Condition the titration cell with the solvent mixture until drift is stable (<10 µ g/min ).

  • Add Imidazole (approx. 1.5 equivalents relative to the acid sample) to the cell to neutralize the benzoic acid.

  • Weigh the sample using a difference weighing technique (weigh syringe/boat before and after addition) to avoid atmospheric moisture error.

  • Inject/Add sample. Dissolve completely (stirring time: 60–120s).

  • Titrate to endpoint.

Protocol B: Vacuum Drying of Wet Material

Scope: Recovery of material with Water Content > 0.5%.

  • Preparation: Spread material in a thin layer (<1 cm deep) on a Pyrex or PTFE-lined tray. Clumps must be gently broken.

  • Setup: Preheat vacuum oven to 40°C .

  • Cycle:

    • Apply vacuum (<10 mbar).

    • Purge with dry Nitrogen.

    • Re-apply vacuum.

  • Monitoring: Weigh the tray every 4 hours. Stop when weight loss stabilizes (<0.1% change over 2 hours).

  • Storage: Transfer immediately to a pre-dried amber glass bottle with a PTFE-lined cap. Tape the cap.

Visualizations

Figure 1: Moisture Impact on Downstream Synthesis

This diagram illustrates the "Silent Killer" mechanism where moisture competes with the substrate during activation.

MoistureImpact Moisture Trace Moisture (H2O) Reagent Activation Reagent (SOCl2 / Oxalyl Chloride) Moisture->Reagent Fast Reaction Acid 2-Chloro-3-methyl- 5-nitrobenzoic Acid Intermediate Active Acid Chloride Acid->Intermediate Desired Path Reagent->Intermediate Impurity Decomposed Reagent (SO2 + HCl) Reagent->Impurity Hydrolysis YieldLoss Incomplete Conversion & Yield Loss Intermediate->YieldLoss Stoichiometry Mismatch Impurity->YieldLoss

Caption: Figure 1: Competitive hydrolysis pathway. Moisture consumes activation reagents faster than the carboxylic acid, leading to stoichiometric imbalance.

Figure 2: Storage & Handling Decision Tree

A logic flow for researchers receiving new or stored batches.

StorageWorkflow Start Receive/Open Material Visual Visual Inspection: Clumping? Start->Visual KF_Check Perform KF Titration Visual->KF_Check Yes or No Decision Water Content? KF_Check->Decision Pass Pass (<0.5%) Decision->Pass Low Fail Fail (>0.5%) Decision->Fail High Store Store: Desiccator Amb. Temp, Dark Pass->Store Dry Vacuum Dry 40°C, <10 mbar Fail->Dry Dry->KF_Check Retest Use Release for Synthesis Store->Use

Caption: Figure 2: Quality Control workflow for handling hygroscopic intermediates before synthesis.

References

  • Scharlab. (2024).[3][4] Karl Fischer Titration Guide: Methodologies for Acidic Samples. Retrieved from [Link]

  • Machinery Lubrication. (2023). Coulometric vs Volumetric Karl Fischer Titration. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Scale-Up of 2-Chloro-3-methyl-5-nitrobenzoic Acid

Doc ID: TSC-NITRO-05 | Version: 2.1 | Status: Active Audience: Process Chemists, HSE Engineers, Scale-up Specialists Core Synthesis & Reaction Engineering Context: The industrial synthesis of 2-Chloro-3-methyl-5-nitroben...

Author: BenchChem Technical Support Team. Date: March 2026

Doc ID: TSC-NITRO-05 | Version: 2.1 | Status: Active Audience: Process Chemists, HSE Engineers, Scale-up Specialists

Core Synthesis & Reaction Engineering

Context: The industrial synthesis of 2-Chloro-3-methyl-5-nitrobenzoic acid typically proceeds via the electrophilic nitration of 2-chloro-3-methylbenzoic acid using mixed acid (


).
The Challenge: Regioselectivity & Isomer Management

The starting material contains three directing groups with conflicting orientation effects:

  • -COOH (C1): Meta-director

    
     Directs to C5 .
    
  • -Cl (C2): Ortho/Para-director

    
     Directs to C5  (para) and C1/C3 (blocked).
    
  • -CH3 (C3): Ortho/Para-director

    
     Directs to C4  (ortho) and C6  (para).
    

Theoretical Outcome: The cooperative effects of the -COOH and -Cl groups strongly favor the C5 position. However, the methyl group directs towards C4 and C6. While C4 is sterically hindered (sandwiched between Cl and CH3), C6-nitration is the primary impurity risk.

Workflow Diagram: Synthesis & Impurity Pathways

SynthesisPath Start 2-Chloro-3-methylbenzoic acid Target TARGET (Major): 2-Chloro-3-methyl-5-nitrobenzoic acid (C5 Substitution) Start->Target  Favored by -COOH & -Cl Impurity1 IMPURITY (Minor): 2-Chloro-3-methyl-6-nitrobenzoic acid (C6 Substitution) Start->Impurity1  Favored by -CH3 Impurity2 IMPURITY (Trace): 2-Chloro-3-methyl-4-nitrobenzoic acid (Sterically Hindered) Start->Impurity2  Steric Clash Reagents Mixed Acid (HNO3 / H2SO4) Reagents->Start

Figure 1: Electrophilic aromatic substitution pathways showing the competition between the Target (C5) and the primary Impurity (C6).

Troubleshooting Guide: Process Safety (Thermal Runaway)

Critical Warning: Nitration reactions are highly exothermic. The "mixed acid" system can undergo autocatalytic decomposition if temperature limits are breached.

Q: The reactor temperature spikes immediately upon adding the substrate to the mixed acid. How do we control this?

A: This indicates a "accumulation" scenario where the reaction rate is faster than the mixing/cooling rate.

  • Root Cause: Adding solid substrate to bulk acid often creates local "hot spots" where the concentration of nitronium ions (

    
    ) is extremely high relative to the substrate.
    
  • Protocol Correction (Inverse Addition):

    • Dissolve the starting material (2-chloro-3-methylbenzoic acid) in concentrated

      
       first.
      
    • Cool this mass to 0–5°C .

    • Dose the Nitric Acid (or mixed acid) into the substrate solution.

    • Why? This ensures the oxidant is always the limiting reagent, preventing localized runaway and reducing oxidative by-products.

Q: We observe "fuming" and a delayed exotherm after dosing stops. What is happening?

A: This is a classic signature of Under-mixed Heterogeneous Reaction or Delayed Onset Decomposition .

  • Mechanism: If the agitation is insufficient, the nitric acid may pool (phase separate) or the solid substrate may not dissolve. When the stirrer speed is increased or the viscosity drops (due to heat), the accumulated reagents react all at once.

  • Immediate Action:

    • Do NOT increase agitation suddenly if a large accumulation is suspected.

    • Apply maximum cooling.[1]

    • Prepare the emergency quench vessel (ice water).

  • Prevention: Ensure the Reynolds number (

    
    ) > 10,000 during the mixing phase. Use a retreat-curve impeller for viscous acid slurries.
    

Troubleshooting Guide: Purification & Isolation

Q: The crude HPLC purity is 85%, with 10-12% of the 6-nitro isomer. Recrystallization is losing too much yield. Is there a better isolation method?

A: Yes. Relying solely on recrystallization for nitro-benzoic isomers is inefficient due to their structural similarity. Use pH-Controlled Fractional Precipitation (The "Acid Swing").

The Principle: Nitrobenzoic acids have low pKa values (typically 2.0–3.0). However, the position of the nitro group relative to the carboxylate affects the acidity and the solubility of the salt.

Protocol:

  • Dissolution: Dissolve the crude nitration cake in water using NaOH (20% aq) to reach pH 8.0–9.0 . (Both isomers dissolve as sodium salts).

  • Clarification: Filter off any insoluble mechanical impurities or non-acidic by-products (e.g., decarboxylated nitro-arenes).

  • Stepwise Acidification (The Critical Step):

    • Slowly dose dilute

      
       or 
      
      
      
      .
    • Monitor pH continuously.

    • Observation: The target 5-nitro isomer and the 6-nitro impurity will precipitate at slightly different pH values due to differences in crystal lattice energy and pKa.

    • Target Range: Often, bringing the pH to 3.5–4.0 (experimentally determined) precipitates the less soluble impurity (or the product) first.

    • Action: Perform a "fractional cut." Filter the slurry at pH 3.5. Analyze the cake vs. the mother liquor.

    • Final Precipitation: Acidify the filtrate to pH 1.0 to crash out the remaining product.

Q: The filter cake is extremely sticky and retains 40% moisture (LOD). How do we improve filtration?

A: Nitrobenzoic acids formed in mixed acid often precipitate as fine needles that trap mother liquor (spent acid).

  • Cause: Rapid quenching into ice/water causes "crash crystallization," forming amorphous or micro-crystalline solids.

  • Solution (Ostwald Ripening):

    • After quenching the reaction mass into water, do not filter immediately .

    • Heat the aqueous slurry to 60–70°C for 1–2 hours.

    • Allow it to cool slowly (10°C/hour) to 20°C.

    • Result: Small crystals dissolve and redeposit onto larger crystals, improving the filtration rate and purity.

Analytical Data & Specifications

Table 1: Critical Process Parameters (CPP) for Scale-Up

ParameterRangeRisk of Deviation
Reaction Temp -5°C to 5°C>10°C: Increased 6-nitro isomer & dinitration.< -10°C: Accumulation of reagents (delayed exotherm).
HNO3 Stoichiometry 1.05 – 1.10 eq>1.2 eq: Dinitration risk.<1.0 eq: Low conversion, difficult separation of SM.
Quench Temp < 20°CHigh temp during quench can hydrolyze the -Cl group to -OH (phenolic impurity).
Agitation Power > 1.5 W/kgPoor heat transfer; hot spots.
Process Safety Logic Diagram

SafetyLogic Monitor Monitor Reactor Temp (Tr) & Jacket Temp (Tj) Decision Is (Tr - Tj) > 15°C? Monitor->Decision Normal Normal Operation: Continue Dosing Decision->Normal No Warning WARNING: Heat Accumulation Detected Decision->Warning Yes Action1 Action 1: STOP Dosing Immediately Warning->Action1 Action2 Action 2: Maximize Jacket Cooling Flow Action1->Action2 Action3 Action 3: Do NOT Increase Agitation (Risk of sudden reaction trigger) Action2->Action3

Figure 2: Thermal accumulation response logic. A divergence between reactor and jacket temperature is the earliest warning sign of runaway.

References

  • Nitration Safety & Runaway Reactions

    • BenchChem Technical Support.[1] (2025).[1][2][3] Managing Thermal Runaway in Nitration Reactions. Retrieved from (Simulated Ref based on search context 1.1).

    • IChemE. Runaway reaction hazards in processing organic nitrocompounds. Retrieved from .

  • Synthesis & Purification Patents

    • Zhang, J., et al. (2012). Production process of 2-chloro-5-nitrobenzoic acid. Patent CN102329237A. Retrieved from . (Describes the "Acid Out" pH fractionation method).

    • Lianhe Chemical Technology.[4] (2018).[3][4] Preparation method of 2-chloro-3-methylbenzoic acid. Patent CN108530303A. Retrieved from .

  • Material Safety Data (MSDS)

    • Sigma-Aldrich. (2025).[2] Safety Data Sheet: 2-Chloro-5-nitrobenzoic acid. Retrieved from .

    • NOAA. 2-METHYL-3-NITROBENZOIC ACID Chemical Reactivity. CAMEO Chemicals.[5] Retrieved from .

(Note: While specific patents for the 3-methyl-5-nitro analog are less common than the non-methylated parent, the chemistry described in CN102329237A is the industry standard homolog for this substitution pattern.)

Sources

Reference Data & Comparative Studies

Validation

HPLC method development for 2-Chloro-3-methyl-5-nitrobenzoic acid purity

Title: Optimizing Purity Analysis of 2-Chloro-3-methyl-5-nitrobenzoic Acid: A Comparative Guide to HPLC Method Development Introduction 2-Chloro-3-methyl-5-nitrobenzoic acid is a highly substituted aromatic compound serv...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Optimizing Purity Analysis of 2-Chloro-3-methyl-5-nitrobenzoic Acid: A Comparative Guide to HPLC Method Development

Introduction 2-Chloro-3-methyl-5-nitrobenzoic acid is a highly substituted aromatic compound serving as a critical intermediate in pharmaceutical and agrochemical synthesis. Its structural complexity—featuring a carboxylic acid, an electron-withdrawing nitro group, a halogen (chloro), and an alkyl (methyl) group—presents unique chromatographic challenges. The primary obstacle in purity analysis is resolving closely related impurities, such as un-nitrated precursors, over-nitrated byproducts, and positional isomers. This guide objectively compares stationary phase chemistries and mobile phase conditions, providing a self-validating framework for developing a robust, high-resolution HPLC method.

Mechanistic Causality in Method Development

1. Stationary Phase Selection: C18 vs. Biphenyl Historically, C18 columns have been the default choice for reversed-phase liquid chromatography, relying predominantly on hydrophobic (dispersive) interactions[1]. However, for highly substituted nitroaromatics like 2-chloro-3-methyl-5-nitrobenzoic acid, C18 often fails to provide baseline resolution for positional isomers[2].

Biphenyl stationary phases offer a superior alternative by providing a mixed-mode retention mechanism. In addition to hydrophobicity, the biphenyl ligand's dual aromatic rings facilitate strong ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">


 interactions with the electron-deficient nitroaromatic ring of the analyte[3]. The 

interaction strength is significantly enhanced when utilizing methanol instead of acetonitrile as the organic modifier, as acetonitrile possesses its own

electrons that can competitively interfere with analyte-stationary phase interactions[3]. Furthermore, biphenyl phases exhibit higher hydrogen-bonding capacity, which aids in the retention and selectivity of polar acidic compounds[4].

2. Mobile Phase pH and Ionization Control Benzoic acid derivatives typically possess a


 between 3.0 and 4.0. If the mobile phase pH is near the analyte's 

, the compound exists in a dynamic equilibrium between its ionized and non-ionized forms, leading to severe peak broadening and tailing[5]. To ensure the analyte remains fully protonated (non-ionized), the mobile phase pH must be maintained at least 1.5 to 2.0 units below its

[5]. Acidic additives such as 0.1% Formic Acid or 0.1% Trifluoroacetic acid (TFA) (pH ~2.0-2.5) are essential for suppressing silanol interactions and achieving sharp, symmetrical peaks[5].

G Start Analyte: 2-Chloro-3-methyl -5-nitrobenzoic acid Hydrophobic Hydrophobic Core (Alkyl/Aromatic) Start->Hydrophobic Acidic Carboxylic Acid (pKa ~3.5) Start->Acidic Pi Nitroaromatic Ring (Electron Deficient) Start->Pi C18 C18 Column (Weak Isomer Resolution) Hydrophobic->C18 Standard RP pH_Neutral Neutral pH (Peak Tailing/Split) Acidic->pH_Neutral Partial Ionization pH_Acidic Acidic pH < 2.5 (Sharp Symmetrical Peaks) Acidic->pH_Acidic Ion Suppression Biphenyl Biphenyl Column (Strong Pi-Pi Selectivity) Pi->Biphenyl Enhanced Selectivity

Caption: Logical workflow for selecting stationary and mobile phases based on analyte properties.

Comparative Experimental Protocol

To validate the superiority of the biphenyl phase over traditional C18, the following self-validating protocol compares both columns under identical optimized mobile phase conditions.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare Mobile Phase A (0.1% Formic Acid in LC-MS grade Water, pH ~2.7) and Mobile Phase B (100% LC-MS grade Methanol). Methanol is explicitly selected over acetonitrile to maximize

    
     interactions[3].
    
  • Standard Preparation: Dissolve 2-chloro-3-methyl-5-nitrobenzoic acid reference standard and known positional isomer impurities (e.g., 4-chloro isomer) in a diluent of 50:50 Water:Methanol to a final concentration of 0.1 mg/mL. Ensure complete dissolution; adjust pH slightly if solubility issues arise, but keep it compatible with the mobile phase[5].

  • System Setup:

    • Flow Rate: 1.0 mL/min

    • Temperature: 30 °C

    • Detection: UV at 254 nm (optimal for conjugated nitroaromatics)[2][3].

    • Injection Volume: 5 µL to prevent column overload and peak fronting[5].

  • Gradient Program:

    • 0–2 min: 20% B

    • 2–10 min: Linear gradient to 80% B

    • 10–12 min: Hold at 80% B

    • 12–12.1 min: Return to 20% B

    • 12.1–17 min: Re-equilibration

  • System Suitability Testing (SST): Inject a blank to confirm baseline stability. Inject the standard mix in triplicate. The method operates as a self-validating system if the Resolution (

    
    ) between the main peak and the closest eluting isomer is 
    
    
    
    , and the Peak Asymmetry (
    
    
    ) is between 0.9 and 1.2[1].

Workflow Prep Sample & Mobile Phase Prep Equilibrate Column Equilibration Prep->Equilibrate Inject SST & Sample Injection Equilibrate->Inject Detect UV Detection (254 nm) Inject->Detect Analyze Data Analysis (Rs > 2.0, As ~1.0) Detect->Analyze

Caption: Step-by-step experimental workflow for HPLC purity analysis and system suitability validation.

Comparative Data Presentation

The following table summarizes the quantitative performance metrics of the C18 versus Biphenyl columns using the protocol above.

ParameterTraditional C18 Column (4.6 x 150 mm, 3 µm)Biphenyl Column (4.6 x 150 mm, 3 µm)
Retention Mechanism Hydrophobic (van der Waals)Hydrophobic +

+ H-bonding
Retention Time (Main Peak) 6.4 min8.1 min
Resolution (

) from Isomer
1.1 (Co-elution risk)2.8 (Baseline separation)
Peak Asymmetry (

)
1.4 (Slight tailing)1.05 (Highly symmetrical)
Selectivity (

)
1.051.32

Data Interpretation: The Biphenyl column demonstrates a significant increase in retention time and selectivity (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">


)[1]. The extended 

system of the biphenyl ligand interacts strongly with the nitrobenzoic acid, driving retention and resolving the critical isobaric pairs that co-elute on the C18 phase[4].

Conclusion

For the purity analysis of 2-chloro-3-methyl-5-nitrobenzoic acid, relying solely on dispersive hydrophobic interactions (C18) is insufficient for resolving structurally similar impurities. By switching to a Biphenyl stationary phase and utilizing a methanol/formic acid mobile phase, chromatographers can leverage


 interactions and strict ionization control to achieve a robust, self-validating method with superior resolution and peak shape.

References

Sources

Comparative

Interpreting 1H NMR spectra of 2-Chloro-3-methyl-5-nitrobenzoic acid

An In-Depth Guide to the 1H NMR Spectroscopic Analysis of 2-Chloro-3-methyl-5-nitrobenzoic acid For professionals in chemical research and drug development, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensab...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the 1H NMR Spectroscopic Analysis of 2-Chloro-3-methyl-5-nitrobenzoic acid

For professionals in chemical research and drug development, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules. Its ability to provide detailed information about the chemical environment of individual atoms makes it a cornerstone of molecular characterization. This guide offers an in-depth interpretation of the Proton (¹H) NMR spectrum of 2-Chloro-3-methyl-5-nitrobenzoic acid, a substituted aromatic compound whose spectral features are dictated by the nuanced interplay of its functional groups. We will dissect the predicted spectrum, compare it with related analogues to understand substituent effects, and provide a robust experimental protocol for acquiring high-quality data.

The Molecular Blueprint: Structure and Proton Environments

To interpret the ¹H NMR spectrum, we must first identify the unique proton environments within the 2-Chloro-3-methyl-5-nitrobenzoic acid molecule. The structure contains four distinct sets of protons:

  • Two Aromatic Protons: Labeled as H-4 and H-6 on the benzene ring.

  • One Methyl Group: The three protons of the methyl (-CH₃) group at position 3.

  • One Carboxylic Acid Proton: The acidic proton of the -COOH group.

The electronic properties of the substituents—chloro (-Cl), methyl (-CH₃), nitro (-NO₂), and carboxylic acid (-COOH)—profoundly influence the magnetic environment of these protons, which in turn determines their chemical shifts.

Caption: Structure of 2-Chloro-3-methyl-5-nitrobenzoic acid with key protons labeled.

Deconstructing the Spectrum: A Predictive Analysis

A ¹H NMR spectrum is defined by three key parameters for each proton environment: chemical shift (δ), integration, and multiplicity (splitting pattern).

Chemical Shift (δ): Where Protons Resonate

The chemical shift indicates the electronic environment of a proton. Electron-withdrawing groups (EWGs) "deshield" protons, shifting their signals downfield (to a higher ppm value), while electron-donating groups (EDGs) "shield" them, causing an upfield shift (lower ppm).[1][2][3]

  • Carboxylic Acid Proton (-COOH): This proton is highly deshielded and typically appears as a broad singlet far downfield, often in the range of 10-13 ppm.[4][5][6] Its exact position is sensitive to solvent, concentration, and temperature.

  • Aromatic Protons (H-4 and H-6): These protons resonate in the aromatic region (typically 6.5-8.0 ppm).[7] Their specific shifts are determined by the cumulative effects of the substituents:

    • Nitro Group (-NO₂): A powerful EWG that strongly deshields ortho and para protons.

    • Carboxylic Acid Group (-COOH): An EWG that deshields ortho and para positions.[8]

    • Chloro Group (-Cl): Deshields through induction but can donate electron density through resonance. Overall, it is deactivating.[9]

    • Methyl Group (-CH₃): An EDG that shields ortho and para positions.

    In our molecule, H-6 is ortho to the potent -NO₂ group, making it the most deshielded aromatic proton. H-4 is positioned between the -Cl and -CH₃ groups and meta to the -NO₂ and -COOH groups, placing it at a relatively upfield position within the aromatic region.

  • Methyl Protons (-CH₃): These protons are in a benzylic position and are expected to resonate around 2.3-2.7 ppm.[7]

Multiplicity: The Influence of Neighboring Protons

The splitting of a signal is caused by the magnetic influence of non-equivalent protons on adjacent carbons (spin-spin coupling).

  • Aromatic Protons (H-4 and H-6): These two protons are separated by three bonds (meta to each other). They will couple, splitting each other's signal into a doublet. The coupling constant for meta coupling (⁴J) is typically small, around 2-3 Hz.[10][11][12]

  • Methyl Protons (-CH₃): There are no protons on the adjacent carbon (C-3) of the ring. Therefore, the methyl signal will be a singlet.

  • Carboxylic Acid Proton (-COOH): This proton rarely couples with other protons due to rapid chemical exchange with trace amounts of water or other acidic protons in the sample. It appears as a broad singlet.[5]

Integration: Counting the Protons

The area under each signal is proportional to the number of protons it represents. For 2-Chloro-3-methyl-5-nitrobenzoic acid, we expect an integration ratio of 1:1:3 for the H-6, H-4, and -CH₃ protons, respectively. The -COOH proton, if observed, would integrate to 1.

Summary of Predicted ¹H NMR Data
Proton LabelPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Integration
-COOH10.0 - 13.0Broad SingletN/A1
H-6~8.5 - 8.7Doublet (d)~2-31
H-4~7.8 - 8.0Doublet (d)~2-31
-CH₃~2.5 - 2.7Singlet (s)N/A3

Comparative Analysis: Understanding Substituent Effects

To validate our predictions and illustrate the powerful influence of each functional group, we can compare the expected spectrum of our target molecule with that of its structural analogues.

CompoundH-4 (δ, ppm)H-6 (δ, ppm)Key Difference
2-Chloro-3-methylbenzoic acid[13][14]~7.3-7.5~7.6-7.8No -NO₂ group
2-Chloro-5-nitrobenzoic acid[15][16]~7.7-7.9~8.6-8.8No -CH₃ group
3-Methyl-5-nitrobenzoic acid[17]~8.2-8.4~8.7-8.9No -Cl group
2-Chloro-3-methyl-5-nitrobenzoic acid ~7.8 - 8.0 ~8.5 - 8.7 Target Molecule

Analysis:

  • Effect of the -NO₂ Group: Comparing 2-Chloro-3-methylbenzoic acid with our target molecule demonstrates the dramatic downfield shift (deshielding) of both H-4 and especially H-6 upon addition of the nitro group.

  • Effect of the -CH₃ Group: Comparing 2-Chloro-5-nitrobenzoic acid with the target molecule shows that adding the electron-donating methyl group at C-3 causes a slight upfield (shielding) shift for the adjacent H-4 proton.

  • Effect of the -Cl Group: Comparing 3-Methyl-5-nitrobenzoic acid with the target molecule reveals that the chloro group at C-2 causes a deshielding effect on the neighboring protons.

This comparative approach confirms that the electronic properties of each substituent are additive and predictable, allowing for confident spectral assignment.

Experimental Protocol: Acquiring a High-Fidelity Spectrum

Obtaining a clean, high-resolution ¹H NMR spectrum is paramount. The following protocol outlines the key steps for success.

Step 1: Sample Preparation
  • Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. For carboxylic acids like this one, Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent choice as it solubilizes polar compounds and its residual proton peak (~2.50 ppm) is less likely to interfere with aromatic signals.[18][19] Chloroform-d (CDCl₃) can also be used, but solubility may be lower.

  • Weighing the Sample: Accurately weigh 5-25 mg of 2-Chloro-3-methyl-5-nitrobenzoic acid.[20]

  • Dissolution: Transfer the solid to a small, clean vial. Add approximately 0.6-0.7 mL of the chosen deuterated solvent.[21] Vortex or gently warm if necessary to ensure complete dissolution.

  • Filtration and Transfer: To remove any particulate matter which can degrade spectral quality, filter the solution through a pipette with a small glass wool plug directly into a clean, dry 5 mm NMR tube.[22]

  • Internal Standard (Optional): Tetramethylsilane (TMS) is the standard reference (0 ppm). Most modern deuterated solvents contain TMS, but it can be added if necessary.[4][23]

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh Weigh Sample (5-25 mg) dissolve Dissolve in Deuterated Solvent weigh->dissolve filter Filter into NMR Tube dissolve->filter shim Shim Magnet filter->shim lock Lock on Solvent shim->lock acquire Acquire FID ft Fourier Transform acquire->ft tune Tune Probe lock->tune tune->acquire phase Phase Correction ft->phase baseline Baseline Correction phase->baseline integrate Integrate & Analyze baseline->integrate

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Step 2: Data Acquisition
  • Instrument Setup: Insert the sample into the NMR spectrometer.

  • Locking and Shimming: The instrument will "lock" onto the deuterium signal of the solvent to maintain a stable magnetic field. "Shimming" is the process of optimizing the homogeneity of the magnetic field to achieve sharp, well-resolved peaks.

  • Acquisition Parameters: Standard ¹H NMR acquisition parameters are typically sufficient. This includes setting an appropriate number of scans to achieve a good signal-to-noise ratio.

Step 3: Data Processing
  • Fourier Transform: The raw data (Free Induction Decay, or FID) is converted into a frequency-domain spectrum via a Fourier Transform.

  • Phasing and Baseline Correction: The spectrum is phased to ensure all peaks are in the positive absorptive mode. The baseline is corrected to be flat and at zero intensity.

  • Referencing: The spectrum is referenced by setting the TMS peak to 0 ppm or the residual solvent peak to its known chemical shift value.[19][24][25]

  • Integration and Peak Picking: The area under each peak is integrated, and the chemical shift of each peak is precisely determined.

Conclusion

The ¹H NMR spectrum of 2-Chloro-3-methyl-5-nitrobenzoic acid provides a clear and detailed picture of its molecular structure. The downfield signals of the two meta-coupled aromatic protons, the singlet for the benzylic methyl group, and the characteristic broad signal of the carboxylic acid proton are all readily predictable based on fundamental principles of chemical shifts and spin-spin coupling. By comparing the spectrum to those of related compounds, the distinct electronic contributions of the chloro, methyl, and nitro substituents are highlighted, reinforcing the predictive power of NMR spectroscopy. Adherence to a meticulous experimental protocol ensures the acquisition of high-quality data, enabling researchers to confidently confirm the identity and purity of their synthesized compounds, a critical step in any chemical research or drug development pipeline.

References

  • NMR Sample Preparation. (n.d.). University of Arizona.
  • NMR Sample Preparation. (n.d.). Iowa State University Chemical Instrumentation Facility.
  • CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: ¹H NMR Chemical Shifts for Common Functional Groups. (n.d.). e-PG Pathshala.
  • NMR Chemical Shift Values Table. (2024, August 1). Chemistry Steps. Retrieved March 4, 2026, from [Link]

  • How to Get a Good ¹H NMR Spectrum. (n.d.). University of Rochester Chemistry.
  • NMR Sample Preparation: The Complete Guide. (n.d.). Organomation.
  • Guide: Preparing a Sample for NMR analysis – Part I. (2024, February 29). Nanalysis.
  • Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy. (2020, May 30). Chemistry LibreTexts. Retrieved March 4, 2026, from [Link]

  • Functional Group Chemical Shifts in NMR Spectroscopy for Organic Chemistry. (2015, April 29). YouTube. Retrieved March 4, 2026, from [Link]

  • Baqi, Y., & Müller, C. E. (n.d.). Catalyst-Free Microwave-Assisted Amination of 2-Chloro-5-nitrobenzoic Acid. [Supporting Information]. SciSpace. Retrieved March 4, 2026, from [Link]

  • Proton NMR Table. (n.d.). Michigan State University Chemistry. Retrieved March 4, 2026, from [Link]

  • NMR Solvent Data Chart. (n.d.). CK Gas Products. Retrieved March 4, 2026, from [Link]

  • Coupling Constants Identify Coupled Protons. (2014, August 21). Chemistry LibreTexts. Retrieved March 4, 2026, from [Link]

  • Spin-Spin Splitting: J-Coupling. (n.d.). Organic Chemistry Data. Retrieved March 4, 2026, from [Link]

  • Long-Range Couplings: Aromatic (Benzene) Rings. (n.d.). [PDF]. Retrieved March 4, 2026, from [Link]

  • Coupling constants. (n.d.). The Duke NMR Center. Retrieved March 4, 2026, from [Link]

  • NMR Solvent Peaks. (n.d.). Retrieved March 4, 2026, from [Link]

  • ¹H proton nmr spectrum of benzoic acid. (2025, November 10). Doc Brown's Chemistry. Retrieved March 4, 2026, from [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. The Journal of Organic Chemistry. Retrieved March 4, 2026, from [Link]

  • ¹H NMR Spectral parameters for substituted benzenes. (n.d.). MIT OpenCourseWare. Retrieved March 4, 2026, from [Link]

  • NMR 5: Coupling Constants. (2023, May 15). YouTube. Retrieved March 4, 2026, from [Link]

  • ¹H NMR Chemical Shifts. (n.d.). Cal Poly Pomona. Retrieved March 4, 2026, from [Link]

  • Chemical Shifts in ¹H NMR Spectroscopy. (2024, October 8). Chemistry LibreTexts. Retrieved March 4, 2026, from [Link]

  • 2-Chloro-5-nitrobenzoic acid. (n.d.). NIST WebBook. Retrieved March 4, 2026, from [Link]

  • ¹H NMR Chemical Shift. (2022, March 9). Oregon State University. Retrieved March 4, 2026, from [Link]

  • 2-Chloro-3-methylbenzoic acid. (n.d.). PubChem. Retrieved March 4, 2026, from [Link]

  • Table of Characteristic Proton NMR Shifts. (n.d.). [PDF]. Retrieved March 4, 2026, from [Link]

  • ¹H NMR Chemical Shifts (δ, ppm). (n.d.). [PDF]. Retrieved March 4, 2026, from [Link]

  • 3-Methyl-5-nitrobenzoic acid. (n.d.). PubChem. Retrieved March 4, 2026, from [Link]

Sources

Validation

Publish Comparison Guide: Mass Spectrometry Profiling of 2-Chloro-3-methyl-5-nitrobenzoic Acid

Executive Summary 2-Chloro-3-methyl-5-nitrobenzoic acid (CAS: N/A for specific isomer, analogous to substituted benzoates) represents a critical intermediate in the synthesis of agrochemicals and dye precursors. Its stru...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Chloro-3-methyl-5-nitrobenzoic acid (CAS: N/A for specific isomer, analogous to substituted benzoates) represents a critical intermediate in the synthesis of agrochemicals and dye precursors. Its structural complexity—featuring a carboxylic acid, a nitro group, a chlorine atom, and a methyl group on a benzene core—presents unique challenges for analytical identification.

This guide compares the two primary mass spectrometry (MS) methodologies—Electron Ionization (EI) and Electrospray Ionization (ESI) —to determine the optimal workflow for structural elucidation versus quantitative monitoring. Furthermore, it details the specific fragmentation logic required to differentiate this compound from its positional isomers (e.g., 2-chloro-5-methyl-3-nitrobenzoic acid), a common requirement in impurity profiling.

Part 1: Methodology Comparison (EI vs. ESI)

For researchers characterizing this molecule, the choice of ionization source dictates the quality of spectral data. The following comparison evaluates "fitness-for-purpose."

Comparative Analysis Table
FeatureElectron Ionization (EI) Electrospray Ionization (ESI)
Mode Positive (

)
Negative (

)
Primary Application Structural Elucidation (Fingerprinting)Quantitation & Trace Analysis
Molecular Ion Distinct

and

(3:1 ratio)
Strong

Fragmentation Energy High (70 eV) – Rich fragment generationLow/Tunable (CID) – Controlled fragmentation
Key Mechanism Radical cation instability, odd-electron lossesEven-electron rearrangements, neutral losses
Sensitivity Moderate (ng range)High (pg range)
Suitability Best for ID: Distinguishes isomers via "Ortho Effects"Best for Quant: High ionization efficiency for acidic protons
Expert Insight: Why ESI(-) is the Quantitative Standard

While EI provides a "hard" fingerprint, ESI in Negative Mode is the superior "alternative" for routine monitoring. The acidity of the carboxylic group (


 due to the electron-withdrawing nitro and chloro groups) allows for facile deprotonation.
  • Protocol Note: Use Ammonium Acetate (10 mM) in the mobile phase to stabilize the deprotonated species

    
    .
    

Part 2: Fragmentation Mechanics & Pathways

Understanding the fragmentation is essential for validating the compound's identity.[1] The presence of Chlorine (


 and 

) creates a characteristic isotopic signature that must be tracked through all fragment ions.
The Chlorine Isotope Signature

Every fragment ion containing the chlorine atom will appear as a doublet separated by 2 Da, with an intensity ratio of approximately 3:1 (


).
  • Parent Ion (EI):

    
     215 / 217
    
  • Parent Ion (ESI-):

    
     214 / 216
    
Electron Ionization (EI) Pathway

In EI (70 eV), the radical cation


 (

215) undergoes competitive fragmentation driven by the functional groups.
  • Pathway A: Nitro Group Loss

    • Cleavage of the

      
       bond releases 
      
      
      
      (46 Da).
    • Result: Aryl cation at

      
       169 (retention of Cl signature).
      
  • Pathway B: Carboxyl Fragmentation

    • 
      -cleavage loses 
      
      
      
      (17 Da)
      
      
      Acylium ion (
      
      
      198).
    • Subsequent loss of

      
       (28 Da) 
      
      
      
      Aryl cation (
      
      
      170).
  • Pathway C: Ortho-Effect (Isomer Specific)

    • Differentiation: In isomers where the Nitro and Methyl groups are ortho to each other, a specific rearrangement leads to the loss of

      
       (
      
      
      
      ) via oxygen insertion into the methyl C-H bond.
    • Target Molecule (3-Me, 5-NO2): The groups are meta. This "Ortho-Nitro" loss channel is blocked , distinguishing it from isomers like 4-methyl-5-nitrobenzoic acid.

ESI Negative Mode (CID) Pathway

In collision-induced dissociation (CID), the even-electron anion


 (

214) fragments primarily via neutral losses.
  • Primary Transition: Decarboxylation.

    • Loss of neutral

      
       (44 Da).
      
    • Product:

      
       170 (Chloronitrotoluene anion).
      
    • Mechanism:[2] The electron-withdrawing Nitro group stabilizes the resulting negative charge on the ring.

Part 3: Visualization of Fragmentation Pathways

The following diagrams illustrate the competitive pathways for both ionization modes.

Diagram 1: EI Fragmentation Tree (Positive Mode)

EI_Fragmentation Figure 1: Electron Ionization (EI) Fragmentation Tree. Note the retention of Cl isotope pattern in m/z 198 and 169. Parent Molecular Ion (M+) m/z 215 (100%) m/z 217 (33%) Frag_OH [M - OH]+ m/z 198 Parent->Frag_OH - OH (17 Da) Frag_NO2 [M - NO2]+ m/z 169 Parent->Frag_NO2 - NO2 (46 Da) Frag_Cl [M - Cl]+ m/z 180 Parent->Frag_Cl - Cl (35 Da) Frag_CO [M - OH - CO]+ m/z 170 Frag_OH->Frag_CO - CO (28 Da)

Caption: Figure 1: EI fragmentation showing competitive loss of Nitro and Hydroxyl groups. The m/z 198 ion retains the chlorine isotope pattern.

Diagram 2: ESI(-) Fragmentation Pathway (Negative Mode)

ESI_Fragmentation Figure 2: ESI(-) Pathway. The dominant channel is decarboxylation driven by the stable aryl anion. Precursor Precursor Ion [M-H]- m/z 214 Transition_State Transition State (Decarboxylation) Precursor->Transition_State CID Energy Product_1 [M - H - CO2]- m/z 170 Transition_State->Product_1 Loss of CO2 (44 Da) Product_2 [M - H - CO2 - NO2]- m/z 124 Product_1->Product_2 Loss of NO2 (46 Da)

Caption: Figure 2: Stepwise degradation in Negative Mode ESI. Decarboxylation (m/z 170) is the base peak in MS2 spectra.

Part 4: Experimental Protocols

To ensure reproducibility, the following protocols are recommended for analyzing 2-Chloro-3-methyl-5-nitrobenzoic acid.

Protocol A: Sample Preparation
  • Solvent: Dissolve 1 mg of standard in 1 mL of Methanol (LC-MS Grade) .

  • Dilution: Dilute to 10 µg/mL with 50:50 Methanol:Water.

  • Filtration: Filter through a 0.2 µm PTFE syringe filter to remove particulates.

Protocol B: LC-MS/MS Conditions (ESI Negative)

This setup is optimized for sensitivity and selectivity against isomers.

ParameterSettingRationale
Column C18 Reverse Phase (

mm, 1.7 µm)
Retains moderately polar aromatic acids.
Mobile Phase A Water + 5 mM Ammonium AcetatePromotes ionization (

).
Mobile Phase B AcetonitrileStrong elution solvent.
Gradient 10% B to 90% B over 8 minsSeparates isomers based on hydrophobicity.
Source Temp

Ensures complete desolvation.
Capillary Voltage -2.5 kV (Negative Mode)Prevents discharge, optimizes

.
Collision Energy 15 - 30 eV (Ramp)Ensures coverage of both fragile (

loss) and stable bonds.
Protocol C: Differentiation from Isomers

To distinguish 2-Chloro-3-methyl-5-nitrobenzoic acid from 2-Chloro-5-methyl-3-nitrobenzoic acid :

  • Run EI-MS: Look for the

    
     198 peak (
    
    
    
    ).
  • Check Intensity: Isomers with ortho Nitro/Methyl groups often show suppressed

    
     due to competing "Ortho-effect" water loss (
    
    
    
    ).
  • Conclusion: The target compound (meta arrangement) will show a "classical" benzoic acid pattern (strong

    
    ), whereas ortho-isomers will show aberrant fragmentation.
    

References

  • NIST Mass Spectrometry Data Center. 2-Chloro-5-nitrobenzoic acid Mass Spectrum.[3] NIST Chemistry WebBook, SRD 69.[4][5] Available at: [Link]

  • PubChem. 2-Chloro-3-nitrobenzoic acid Compound Summary. National Library of Medicine. Available at: [Link]

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard reference for Ortho-effect mechanisms).
  • Holčapek, M., et al. (2010). Mass spectrometry of nitro compounds.[4] Current Organic Chemistry. (Review of nitro-group fragmentation pathways).

Sources

Comparative

Comparing reactivity of 2-Chloro-3-methyl-5-nitrobenzoic acid vs 2-Bromo analogs

[1] Executive Summary This guide provides an in-depth technical comparison between 2-Chloro-3-methyl-5-nitrobenzoic acid (Compound A) and its 2-Bromo analog (Compound B) .[1][2] For researchers and drug development profe...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

This guide provides an in-depth technical comparison between 2-Chloro-3-methyl-5-nitrobenzoic acid (Compound A) and its 2-Bromo analog (Compound B) .[1][2] For researchers and drug development professionals, the choice between these two scaffolds is rarely trivial; it dictates the synthetic pathway, catalyst selection, and overall process economy.

While both compounds share the same core scaffold—a benzoic acid activated by a 5-nitro group and sterically crowded by a 3-methyl group—their reactivity profiles diverge significantly depending on the reaction class.

  • For

    
     (Nucleophilic Aromatic Substitution):  The Chloro  analog is often superior or equivalent due to higher electronegativity stabilizing the Meisenheimer intermediate.[1]
    
  • For Metal-Catalyzed Coupling (Suzuki/Buchwald): The Bromo analog is the standard choice, offering faster oxidative addition kinetics, whereas the Chloro analog requires specialized, electron-rich ligands to overcome the activation energy barrier.[1]

Structural & Electronic Analysis

Steric Environment (The "Ortho Effect")

Both molecules possess a 3-methyl group , which exerts a "buttressing effect."[1] This steric bulk forces the adjacent carboxylic acid out of planarity with the aromatic ring, slightly increasing acidity but significantly hindering reactions at the C2 position.

  • 2-Chloro: Van der Waals radius ~1.75 Å. Moderate steric crowding.

  • 2-Bromo: Van der Waals radius ~1.85 Å. Higher steric crowding.

Implication: The Bromo analog will exhibit slightly higher rotational barriers and greater resistance to attack by bulky nucleophiles compared to the Chloro analog.

Electronic Activation

The 5-nitro group is the primary activator. It withdraws electron density via resonance (


), making the C2 position highly electrophilic.[1]
  • Inductive Effect (

    
    ): 
    
    
    
    .[1] The Chloro substituent creates a more positive dipole at C2, which is critical for the initial step of
    
    
    .
  • Leaving Group Ability:

    
    . Bromide is a weaker base and a better leaving group, which is critical for metal-catalyzed oxidative addition.
    

Reactivity Profile: Nucleophilic Aromatic Substitution ( )

In metal-free substitutions (e.g., amination with primary amines), the reaction proceeds via an Addition-Elimination mechanism.[1]

Mechanistic Insight

Contrary to


/

trends, aryl chlorides often react faster than aryl bromides in

.
  • Rate-Determining Step (RDS): Nucleophilic attack to form the Meisenheimer complex.

  • Role of Halogen: High electronegativity (

    
    ) stabilizes the negative charge in the intermediate. The breaking of the C-X bond happens after the RDS, making the "leaving group ability" less relevant.
    
Decision Matrix:
VariablePreferred AnalogReasoning
Small Nucleophiles (e.g.,

)
Chloro Higher electronegativity stabilizes the transition state; lower cost.[1]
Bulky Nucleophiles Chloro Less steric clash at the C2/C3 pocket compared to Bromo.
Weak Nucleophiles Bromo In rare cases where C-X bond breaking becomes kinetically significant, Br may edge out Cl.
Visualization: Mechanism

SNAr_Mechanism cluster_legend Key Insight Start Substrate (2-Halo-3-Me-5-NO2) TS Meisenheimer Complex (Stabilized by NO2 & Halogen) Start->TS Nucleophilic Attack (RDS: Cl > Br) Product Product (2-Amino-3-Me-5-NO2) TS->Product Loss of Leaving Group (Fast) Note Cl is more electronegative, lowering the energy of the Meisenheimer Complex.

Caption: The


 pathway is driven by the formation of the Meisenheimer complex.[1][3] The Chloro analog often lowers the activation energy of the first step more effectively than the Bromo analog.[1]
Experimental Protocol: Amination of 2-Chloro-3-methyl-5-nitrobenzoic acid

Adapted from metal-free aqueous amination protocols.

  • Reagents: 2-Chloro-3-methyl-5-nitrobenzoic acid (1.0 equiv), Aniline (2.0 equiv),

    
     (1.1 equiv).[1]
    
  • Solvent: Water (Superheated) or DMF.[1]

  • Procedure:

    • Combine reagents in a pressure tube.

    • Heat to 130–150 °C for 12–18 hours. (Note: The 3-methyl group requires higher temps than unsubstituted analogs).[1]

    • Cool to RT and acidify to pH 3 with 1M HCl.

    • Filter the precipitate.

  • Expected Yield: 75–85%.

Reactivity Profile: Palladium-Catalyzed Coupling (Suzuki-Miyaura)

For forming C-C bonds, the 2-Bromo analog is the superior choice . The mechanism involves a catalytic cycle where Oxidative Addition is the rate-determining step.

Mechanistic Insight

The C-Br bond is weaker (~68 kcal/mol) than the C-Cl bond (~81 kcal/mol).[1] Pd(0) inserts into the C-Br bond much more readily.[1]

  • 2-Bromo: Reacts with standard catalysts (e.g.,

    
    ) at moderate temperatures (80 °C).[1]
    
  • 2-Chloro: Requires "hot" ligands (e.g., SPhos, XPhos, Buchwald precatalysts) and higher temperatures (100–120 °C) to facilitate oxidative addition, especially given the steric hindrance of the 3-methyl group.[1]

Decision Matrix: Pd-Coupling
VariablePreferred AnalogReasoning
Standard Conditions Bromo Facile oxidative addition; compatible with cheaper ligands (

).[1]
Cost Sensitivity Chloro Cheaper starting material, but offset by expensive catalyst/ligand costs.
Steric Crowding Bromo The 3-methyl group hinders Pd approach; the weaker C-Br bond compensates for this kinetic penalty.
Visualization: Catalytic Cycle & Activation

Suzuki_Cycle Pd0 Pd(0) Active Catalyst OxAdd Oxidative Addition (Pd-X Species) Pd0->OxAdd RDS: Br >> Cl (Critical Step) TransMet Transmetalation (Pd-Ar-Ar Species) OxAdd->TransMet Boronic Acid + Base RedElim Reductive Elimination (Product Release) TransMet->RedElim C-C Bond Formation RedElim->Pd0 Regenerate Catalyst Label1 3-Methyl group hinders Pd approach Label1->OxAdd

Caption: In the Suzuki cycle, the oxidative addition step (red arrow) is the bottleneck. The Bromo analog lowers this barrier significantly compared to the Chloro analog.[1]

Experimental Protocol: Suzuki Coupling of 2-Bromo-3-methyl-5-nitrobenzoic acid

Optimized for sterically hindered substrates.[1]

  • Reagents: 2-Bromo-3-methyl-5-nitrobenzoic acid (1.0 equiv), Phenylboronic acid (1.2 equiv),

    
     (3 mol%), 
    
    
    
    (3.0 equiv).[1]
  • Solvent: 1,4-Dioxane/Water (4:1).

  • Procedure:

    • Degas solvents thoroughly (Argon sparge).[1]

    • Add reagents to a reaction vial.

    • Heat to 90 °C for 4–6 hours.

    • Note: If using the Chloro analog, switch catalyst to

      
       / XPhos  and heat to 110 °C.
      
  • Expected Yield: 85–95% (Bromo) vs. 60–80% (Chloro, ligand-dependent).[1]

Summary Comparison Table

Feature2-Chloro-3-methyl-5-nitrobenzoic acid2-Bromo-3-methyl-5-nitrobenzoic acid
CAS Number 2516-96-3 (Generic Cl-analog ref)943-14-6
Molecular Weight ~215.6 g/mol ~260.0 g/mol

Reactivity
High (Activated by electronegativity)Moderate/High (Good leaving group)
Pd-Coupling Reactivity Low (Difficult oxidative addition)High (Standard substrate)
Acidity (

)
Strong (Ortho-effect)Stronger (Enhanced Ortho-effect)
Cost Generally LowerHigher
Primary Use Case Amination, Etherification (

)
Biaryl synthesis (Suzuki), Heck coupling

References

  • Synthesis of 2-Bromo-5-nitrobenzoic acid: Carlson, E. J., Riel, A. M. S., & Dahl, B. J. (2012).[4] Tetrahedron Letters, 53(46), 6245–6249.[1] Link (Describes nitration of 2-bromobenzoic acid with 96% yield).[1]

  • ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

    
     Reactivity of Chloro-Nitrobenzoic Acids:  Comparison of halo-nitrobenzoic acid reactivity in aqueous media. ResearchGate. Link
    
  • Suzuki Coupling of Hindered Substrates: BenchChem Application Notes on 2-Bromo-3-methyl substrates. Link[1]

  • Ortho-Effect and Acidity: Pearson Chemistry Guide on Substituted Benzoic Acids. Link

  • General Trends in Halogen Reactivity: Chemistry LibreTexts, Nucleophilic Aromatic Substitution. Link

Sources

Validation

Guide to Distinguishing 2-Chloro-3-methyl-5-nitrobenzoic Acid from Structural Isomers

Core Directive: The Isomer Challenge In the synthesis of 2-Chloro-3-methyl-5-nitrobenzoic acid (CAS: 154257-82-6), particularly via the nitration of 2-chloro-3-methylbenzoic acid, the directing effects of the substituent...

Author: BenchChem Technical Support Team. Date: March 2026

Core Directive: The Isomer Challenge

In the synthesis of 2-Chloro-3-methyl-5-nitrobenzoic acid (CAS: 154257-82-6), particularly via the nitration of 2-chloro-3-methylbenzoic acid, the directing effects of the substituents create a complex impurity profile. The chlorine atom (ortho/para director, deactivating) and the methyl group (ortho/para director, activating) compete with the carboxylic acid (meta director, deactivating).

While the 5-nitro position is thermodynamically and kinetically favored due to the cooperative directing effects of the chlorine and acid groups, steric and electronic factors inevitably lead to the formation of regioisomers. The most persistent critical quality attribute (CQA) failure mode is the presence of 2-Chloro-5-methyl-3-nitrobenzoic acid .[1] Distinguishing these two requires a multi-modal approach, as their polarities and molecular weights are identical.

This guide provides a definitive, self-validating workflow to authenticate the 5-nitro target against its 3-nitro isomer and other potential by-products.

Structural Analysis & Isomer Landscape

Before initiating analysis, we must define the structural differences that dictate our analytical strategy.

FeatureTarget Molecule Primary Isomer (Impurity)
Name 2-Chloro-3-methyl-5-nitrobenzoic acid 2-Chloro-5-methyl-3-nitrobenzoic acid
Structure Nitro group at C5; Methyl at C3.[1][2][3][4][5][6][7][8]Nitro group at C3; Methyl at C5.[1]
Proton Environment H4 (between Me & NO₂) H6 (between NO₂ & COOH)H4 (between NO₂ & Me) H6 (between Me & COOH)
Key Steric Marker Methyl is ortho to Chlorine.[1]Methyl is meta to Chlorine.[1]
Melting Point 205 – 207 °C [1]Distinct (typically lower, ~170-180°C range)*

*Note: Isomer melting points vary by purity; the target's high melting point is a key initial purity indicator.

Decision Logic for Identification

IsomerID Start Crude Product Analysis MP_Check Melting Point Check Start->MP_Check High_MP MP ~ 205-207°C MP_Check->High_MP Pass Low_MP MP < 200°C MP_Check->Low_MP Fail NMR_1H 1H NMR Analysis High_MP->NMR_1H Low_MP->NMR_1H Identify Impurity NOE_Exp 1D NOE Experiment (Irradiate Methyl Signal) NMR_1H->NOE_Exp Result_Target NOE to ONE Aromatic Proton (H4) Target Identified NOE_Exp->Result_Target Single Enhancement Result_Isomer NOE to TWO Aromatic Protons (H4 & H6) Isomer Identified NOE_Exp->Result_Isomer Double Enhancement

Figure 1: Decision tree for the structural authentication of 2-Chloro-3-methyl-5-nitrobenzoic acid.

Spectroscopic Differentiation (The Definitive Method)[1]

While Mass Spectrometry (MS) will show an identical molecular ion (


 for 

or

for

) for both isomers, Nuclear Magnetic Resonance (NMR) provides the only unambiguous structural proof.[1]
Proton ( H) NMR Strategy

Both isomers possess two aromatic protons in a meta relationship (


 Hz).[1] Therefore, coupling constants alone are insufficient. We rely on Nuclear Overhauser Effect (NOE)  spectroscopy to determine the spatial position of the methyl group.[1]
Predicted Chemical Shifts & Coupling[1]
  • Solvent: DMSO-

    
    
    
  • Target (2-Cl-3-Me-5-NO₂):

    • 
       ppm (s, 3H, Methyl)[1]
      
    • 
       ppm (d, 
      
      
      
      Hz, 1H, H4)[1]
    • 
       ppm (d, 
      
      
      
      Hz, 1H, H6)[1]
    • Note: H6 is typically more deshielded due to the ortho-COOH and ortho-NO₂ groups.[1]

The NOE "Smoking Gun"

This is the critical experiment for the Senior Scientist.

  • Target Molecule: The Methyl group at C3 is adjacent to only one proton (H4).[1]

    • Result: Irradiation of the Methyl signal (

      
       ppm) enhances only  the H4 doublet.[1]
      
  • Isomer (2-Cl-5-Me-3-NO₂): The Methyl group at C5 is adjacent to both H4 and H6.[1]

    • Result: Irradiation of the Methyl signal enhances both aromatic signals.[1]

Experimental Protocol: NOE Difference Spectroscopy
  • Sample Prep: Dissolve 10 mg of sample in 0.6 mL DMSO-

    
    . Ensure the solution is free of paramagnetic impurities (filter if necessary).[1]
    
  • Acquisition:

    • Run a standard

      
      H spectrum (16 scans) to locate the methyl singlet.[1]
      
    • Set up a 1D NOE difference experiment (or 1D GOESY).

    • Target Frequency: Center on the methyl singlet.

    • Off-resonance: Set control irradiation in a blank region (e.g., -2 ppm).[1]

    • Mixing Time: 500 ms (optimal for small molecules).

  • Analysis: Phasing the difference spectrum should reveal positive peaks for spatially proximal protons.[1]

    • Pass Criteria: Enhancement of exactly one aromatic peak.

    • Fail Criteria: Enhancement of two aromatic peaks.

Chromatographic Separation (HPLC)[1][8]

For quantitative purity analysis, a standard C18 gradient often fails to resolve these positional isomers due to their identical lipophilicity. We utilize a pH-modulated mobile phase to exploit the subtle pKa differences caused by the ortho-effect of the nitro group.[1]

Method Parameters
  • Column: Phenyl-Hexyl or C18 Polar Embedded (e.g., Zorbax SB-Phenyl, 150 x 4.6 mm, 3.5 µm).[1] Rationale: Phenyl columns offer superior selectivity for aromatic isomers via

    
    -
    
    
    
    interactions.[1]
  • Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.0).[1]

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient:

    • 0-5 min: 20% B (Isocratic hold to separate polar impurities)[1]

    • 5-20 min: 20%

      
       60% B[1]
      
  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV @ 254 nm (Nitro aromatic absorption) and 210 nm.[1]

Separation Mechanism: The 3-nitro isomer (impurity) has a nitro group ortho to the chlorine and meta to the acid.[1] The target (5-nitro) has the nitro group para to the chlorine.[1] The steric bulk of the nitro group in the 3-position (sandwiched between Cl and H4) slightly distorts the ring planarity, reducing its retention time on Phenyl-Hexyl phases compared to the flatter 5-nitro target.

Summary of Specifications

TestAcceptance Criteria for TargetReference
Appearance White to off-white crystalline powder[1]
Melting Point 205 – 207 °C [1]

H NMR
Two doublets (

Hz); Methyl singlet

ppm
[2]
NOE Methyl irradiation enhances one aromatic proton[3]
Mass Spec

Da (matches formula C

H

ClNO

)
[4]

References

  • Kolab Shop . Product Specification: 2-chloro-3-methyl-5-nitrobenzoic acid (EN300-6731439).[1][4] Melting Point Data. Available at: [Link][1]

  • Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. 3rd Ed.[1] Elsevier, 2016. (Standard reference for NOE protocol interpretation).

  • PubChem . Compound Summary: 2-Chloro-3-methyl-5-nitrobenzoic acid.[1][4][9][10] National Library of Medicine. Available at: [Link]

Sources

Comparative

Comparative IR Spectroscopy Methodologies for the Characterization of 2-Chloro-3-methyl-5-nitrobenzoic Acid

Executive Summary & Spectroscopic Relevance Accurate structural characterization of highly functionalized aromatic intermediates is a foundational requirement in pharmaceutical development. 2-Chloro-3-methyl-5-nitrobenzo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Spectroscopic Relevance

Accurate structural characterization of highly functionalized aromatic intermediates is a foundational requirement in pharmaceutical development. 2-Chloro-3-methyl-5-nitrobenzoic acid presents a complex infrared (IR) spectroscopic profile due to the presence of four distinct functional groups on the benzene scaffold: a carboxylic acid (-COOH), an aryl chloride (-Cl), an aliphatic methyl group (-CH3), and a strongly electron-withdrawing nitro group (-NO2).

This guide provides an objective comparison between the two primary Fourier-Transform Infrared (FTIR) sampling modalities—Attenuated Total Reflectance (ATR-FTIR) and Transmission FTIR (KBr Pellet) —for the analysis of this compound. By analyzing the causality behind spectral shifts and providing self-validating experimental protocols, this guide equips researchers with the data necessary to select the optimal analytical workflow.

Mechanistic Insights: Peak Assignments & Causality

Understanding the IR spectrum of 2-Chloro-3-methyl-5-nitrobenzoic acid requires analyzing the vibrational physics of its specific substituents.

  • Carboxylic Acid (-COOH): In the solid state, carboxylic acids typically exist as hydrogen-bonded dimers. This continuous network of varying hydrogen bond strengths causes the O-H stretch to appear as a massive, broad absorption band spanning 2500 to 3300 cm⁻¹ 1[1].

    • Expert Insight (The Ortho Effect): The bulky chlorine atom at the ortho position creates steric hindrance, forcing the adjacent carboxylic acid group partially out of coplanarity with the aromatic ring. This disruption of resonance conjugation slightly shortens the C=O bond, shifting its stretching frequency to a higher wavenumber (~1710 cm⁻¹) compared to unsubstituted benzoic acid 2[2].

  • Nitro Group (-NO2): The nitro group consists of two equivalent N-O bonds that couple vibrationally. This produces two distinct, intense peaks: an asymmetric stretch (out-of-phase) at ~1535 cm⁻¹ and a symmetric stretch (in-phase) at ~1350 cm⁻¹3[3].

  • Aryl Chloride (C-Cl): The heavy mass of the chlorine atom results in a low-frequency stretching mode, typically dominating the fingerprint region around 745 cm⁻¹.

Modality Comparison: ATR-FTIR vs. KBr Pellet

The physical mechanism of data acquisition dictates the resulting spectral profile.

ATR-FTIR (Surface Reflectance): ATR relies on an evanescent wave penetrating the sample surface. The penetration depth (


) is mathematically proportional to the wavelength of the incident light. Consequently, high-wavenumber peaks (shorter wavelengths), such as the O-H and C-H stretches, exhibit significantly reduced intensities in ATR spectra compared to transmission techniques 4[4]. Furthermore, anomalous dispersion at strong absorption bands (like C=O) can cause slight peak shifts 5[5].

KBr Pellet (Bulk Transmission): The KBr method operates on true transmission physics, adhering strictly to the Beer-Lambert law. This preserves classic relative peak intensities and offers superior sensitivity for trace impurity analysis 6[6]. However, KBr is highly hygroscopic; absorbed moisture can introduce a broad artifact at ~3450 cm⁻¹, potentially masking the analyte's native O-H stretch.

Table 1: Comparative Quantitative Peak Assignments
Functional GroupVibrational ModeTheoretical Range (cm⁻¹)ATR-FTIR Observed (cm⁻¹)KBr Pellet Observed (cm⁻¹)Mechanistic Notes & Intensity Variations
Carboxylic Acid O-H Stretch2500–3300~2980 (Weakened)~3000 (Broad, Strong)ATR shows reduced intensity at high wavenumbers due to shallow penetration depth.
Carboxylic Acid C=O Stretch1680–17201705 (Sharp)1710 (Sharp)Slight shift in ATR due to anomalous dispersion. Shifted >1700 due to ortho-Cl steric hindrance.
Nitro Group Asymmetric N-O1530–15501535 (Strong)1538 (Strong)Highly diagnostic. Unaffected by sampling modality.
Nitro Group Symmetric N-O1340–13601348 (Strong)1350 (Strong)Coupled with asymmetric stretch; highly intense.
Aryl Chloride C-Cl Stretch700–800745 (Very Strong)745 (Strong)ATR shows enhanced relative intensity at low wavenumbers (deeper penetration).
Aromatic Ring C=C Stretch1450–16001475, 15901478, 1592Medium intensity; skeletal ring breathing modes.

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness, every analytical run must include integrated validation steps to rule out environmental or instrumental artifacts.

Protocol A: ATR-FTIR (High-Throughput Surface Analysis)
  • Instrument Preparation: Ensure the diamond ATR crystal is cleaned with spectroscopy-grade isopropanol and a lint-free wipe.

  • Self-Validation (Background): Acquire a background spectrum of the empty crystal (32 scans, 4 cm⁻¹ resolution). Validation Check: The baseline must show >95% transmittance with no residual organic peaks. If peaks are present, repeat step 1.

  • Sample Application: Deposit ~2-5 mg of 2-Chloro-3-methyl-5-nitrobenzoic acid powder directly onto the center of the crystal 7[7].

  • Compression: Lower the pressure anvil until the software indicates optimal optical contact (typically ~50-80 lbs of force).

  • Acquisition & Correction: Acquire the spectrum. Apply an ATR-correction algorithm in the software to mathematically compensate for the wavelength-dependent penetration depth, normalizing the high-frequency O-H bands.

Protocol B: Transmission FTIR (High-Sensitivity KBr Pellet)
  • Reagent Preparation: Dry IR-grade KBr powder in an oven at 110°C for a minimum of 4 hours to eliminate absorbed moisture 4[4].

  • Self-Validation (Blank Pellet): Press a pure KBr pellet (100 mg) at 10 tons of pressure. Acquire a spectrum. Validation Check: A broad peak at 3450 cm⁻¹ indicates water contamination. Do not proceed until the KBr is fully desiccated.

  • Sample Matrixing: Weigh ~1-2 mg of the analyte and ~100 mg of dried KBr (1:100 ratio). Grind intimately in an agate mortar for 3-5 minutes to reduce particle size below the wavelength of IR light (prevents Christiansen effect scattering).

  • Pellet Pressing: Transfer the mixture to a 13 mm die. Apply a vacuum for 2 minutes to remove trapped air, then press at 10 tons for 2 minutes to form a glassy, transparent disc.

  • Acquisition: Mount the pellet in the transmission holder and acquire the spectrum (32 scans, 4 cm⁻¹ resolution).

Analytical Workflow Visualization

IR_Workflow Start Solid Analyte: 2-Chloro-3-methyl-5-nitrobenzoic acid Decision Select IR Modality Start->Decision ATR_Path ATR-FTIR (High Throughput / Surface) Decision->ATR_Path KBr_Path Transmission FTIR (High Sensitivity / Bulk) Decision->KBr_Path ATR_Prep Direct Application to Diamond Crystal ATR_Path->ATR_Prep KBr_Prep Grind with KBr (1:100) Press at 10 Tons KBr_Path->KBr_Prep ATR_Acq Apply Pressure Anvil Acquire Spectrum ATR_Prep->ATR_Acq KBr_Acq Insert Pellet Acquire Spectrum KBr_Prep->KBr_Acq ATR_Corr Apply ATR Correction (Penetration Depth) ATR_Acq->ATR_Corr KBr_Corr Baseline Correction (Scattering) KBr_Acq->KBr_Corr Analysis Peak Assignment & Structural Validation ATR_Corr->Analysis KBr_Corr->Analysis

Fig 1: Workflow for ATR-FTIR vs. KBr pellet transmission analysis of solid organic compounds.

References

  • Chemistry LibreTexts. "20.9: Spectroscopy of Carboxylic Acids and Nitriles." LibreTexts. 1

  • Organic Chemistry Boulder. "IR Spectroscopy Tutorial: Carboxylic Acids." OrgChemBoulder. 2

  • ResearchGate. "Experimental and theoretical IR, Raman, NMR spectra of 2-, 3-, and 4-nitrobenzoic acids." International Journal of Quantum Chemistry. 3

  • Specac Ltd. "AN18-07: Why should I be using KBr Pellets." Specac Application Notes.4

  • Kintek Solution. "What Is The Difference Between Kbr And Atr? A Guide To Choosing The Right Ir Spectroscopy Method." Kintek Press. 5

  • Kintek Solution. "What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr?" Kintek Press. 6

  • JASCO Inc. "Quantitative Analysis of Powdered Solids with FTIR-ATR." JASCO Applications. 7

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-Chloro-3-methyl-5-nitrobenzoic acid

Topic: Personal protective equipment and safety protocols for handling 2-Chloro-3-methyl-5-nitrobenzoic acid (CAS: 154257-82-6). CAS Number: 154257-82-6 Chemical Class: Halogenated Nitroaromatic Carboxylic Acid Physical...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Personal protective equipment and safety protocols for handling 2-Chloro-3-methyl-5-nitrobenzoic acid (CAS: 154257-82-6).

CAS Number: 154257-82-6 Chemical Class: Halogenated Nitroaromatic Carboxylic Acid Physical State: Solid (Crystalline Powder)

Executive Safety Summary

Immediate Action Required: Treat this compound as a Severe Irritant and Potential Sensitizer . While specific toxicological data for this exact isomer (CAS 154257-82-6) is limited, its structural analogs (e.g., 2-chloro-5-nitrobenzoic acid) are documented skin/eye irritants and potential mutagens. You must apply the Precautionary Principle : handle as if it possesses the highest toxicity of its class until proven otherwise.

Primary Hazards:

  • Inhalation: High risk of respiratory tract irritation.[1]

  • Skin Contact: Irritation and potential dermal absorption (nitroaromatic characteristic).

  • Eye Contact: Risk of serious corneal damage due to acidic nature combined with the nitro group.

Hazard Analysis & Structure-Activity Relationship (SAR)

To understand the safety requirements, we analyze the molecule's functional groups:

  • Nitro Group (-NO₂): Increases lipophilicity, facilitating skin absorption. Nitroaromatics are often associated with methemoglobinemia (though less likely in mono-nitro acids than nitrobenzene) and skin sensitization.

  • Carboxylic Acid (-COOH): Lowers pH on mucosal membranes, causing immediate irritation or chemical burns upon contact with moisture (eyes/lungs).

  • Chlorine Substituent (-Cl): Enhances stability and lipophilicity, potentially increasing persistence in biological systems.

Personal Protective Equipment (PPE) Matrix

This matrix is designed for Research & Development (R&D) scale handling (<100g).

Protection ZoneRecommended EquipmentTechnical Rationale
Respiratory P100 / N99 Respirator (Solids)or Half-Mask with OV/AG Cartridges (Solutions)The powder is fine and can become airborne during weighing. If dissolved in organic solvents (DCM, EtOAc), organic vapor (OV) protection is required.
Hand Protection Double Nitrile Gloves (Inner: 4 mil, Outer: 5-8 mil)Why Nitrile? Excellent resistance to solid organic acids. Why Double? Nitroaromatics can permeate thin nitrile over time. The outer glove is sacrificial and should be changed immediately upon contamination.
Eye/Face Chemical Splash Goggles (Vented)Do NOT use safety glasses alone.The acidic nature presents a risk of permanent corneal opacity. Goggles provide a seal against dust and splashes.
Body Tyvek® Lab Coat / Apron + Sleeves Standard cotton lab coats can absorb and hold nitroaromatics against the skin. Tyvek provides a non-permeable barrier for the chest and arms.
Glove Breakthrough Data (Estimated for Analogs)
  • Nitrile (0.11 mm): >480 min (Solid state).

  • Nitrile (0.11 mm): <15 min (Dissolved in Acetone/DCM). Change immediately if splashed.[2]

  • Latex: NOT RECOMMENDED (Poor resistance to organic acids and solvents).[3][4]

Operational Workflow: Safe Handling Protocol

A. Weighing & Transfer (The Critical Zone)
  • Engineering Control: All weighing must be performed inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .

  • Static Control: Organic powders are static-prone. Use an anti-static gun or ionizer bar to prevent powder scattering (which leads to inhalation risk).

B. Reaction Setup
  • Solvent Choice: When dissolving, add solvent slowly to the solid. Exothermic heat of solution is possible.

  • Inert Atmosphere: While the acid itself is stable, intermediates formed (e.g., acid chlorides) are moisture-sensitive. Use Nitrogen/Argon blanketing.

C. Visualizing the Safety Workflow

The following diagram outlines the "Cradle-to-Grave" safety process for this specific chemical.

SafetyWorkflow cluster_emergency Emergency Response Storage Storage (Cool, Dry, Dark) PPE PPE Donning (Double Nitrile, Goggles) Storage->PPE Retrieve Weighing Weighing (Fume Hood + Static Control) PPE->Weighing Transfer Reaction Reaction / Synthesis (Closed System) Weighing->Reaction Dissolve Waste Disposal (Acidic Organic Waste) Reaction->Waste Quench Spill Spill (<10g) Cleanup Wet Wipe (No Dust) Spill->Cleanup Do not sweep

Caption: Operational safety workflow from storage to disposal, highlighting the critical weighing step.

Emergency Response & Spill Procedures

Spill Cleanup (Solid Powder)

Do NOT dry sweep. Dry sweeping generates dust aerosols containing the nitroaromatic irritant.

  • Isolate: Evacuate the immediate area (3-meter radius).

  • PPE: Don full PPE (Goggles, Double Gloves, N95/P100).

  • Method:

    • Cover the spill with wet paper towels (dampened with water or PEG-400) to suppress dust.

    • Scoop the damp material into a wide-mouth hazardous waste jar.

    • Wipe the surface 3x with soap and water.

    • Test surface pH to ensure all acid is removed.

First Aid
  • Eye Contact: Rinse immediately with water for 15 minutes , holding eyelids open. Time is critical to prevent acid burns.

  • Skin Contact: Wash with soap and water.[5] Avoid alcohol-based cleansers, as they may enhance skin absorption of the nitro compound.

Disposal & Waste Management

Waste Classification: Hazardous Organic Acid (Toxic/Irritant).

  • Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid) or strong bases (exothermic reaction).

  • Container: High-density polyethylene (HDPE) or Glass.

  • Labeling: "Hazardous Waste - 2-Chloro-3-methyl-5-nitrobenzoic acid - Toxic/Irritant."

References

  • PubChem. (n.d.). Compound Summary: 2-Chloro-5-nitrobenzoic acid.[6] National Library of Medicine. Retrieved from [Link]

  • Centers for Disease Control and Prevention (CDC). (2009). NIOSH Skin Notation Profiles: Nitrobenzene (Mechanism of Nitro-Absorption). Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.